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  • Product: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid
  • CAS: 1548344-96-2

Core Science & Biosynthesis

Foundational

Synthesis and Process Optimization of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic Acid: A Technical Guide

Executive Summary & Strategic Rationale The compound 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is a highly versatile bifunctional building block. Featuring a halogenated thiophene ring conjugated to a thiazole...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Rationale

The compound 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is a highly versatile bifunctional building block. Featuring a halogenated thiophene ring conjugated to a thiazole core with a terminal acetic acid moiety, it serves as a critical intermediate in the development of kinase inhibitors, GPCR ligands, and LXR modulators.

Designing a robust, scalable synthesis for this molecule requires careful management of regioselectivity and thermal control. As a Senior Application Scientist, I have structured this protocol around a highly optimized, three-step linear sequence: Thionation , Hantzsch Cyclization , and Saponification . This guide not only details the procedural steps but deconstructs the chemical causality behind each parameter, ensuring that the workflow functions as a self-validating system for bench chemists and process engineers alike.

Synthetic Pathway Design

The most efficient retrosynthetic disconnection for 2-aryl-thiazol-4-yl acetic acids relies on the classic Hantzsch thiazole synthesis. By cleaving the thiazole ring, we trace back to a primary thioamide and an α -haloketone.

SyntheticWorkflow Nitrile 3-Bromothiophene-2-carbonitrile (Starting Material) Thioamide 3-Bromothiophene-2-carbothioamide (Intermediate 1) Nitrile->Thioamide (NH4)2S, DMF RT, 12h Ester Ethyl 2-(2-(3-bromothiophen-2-yl)thiazol-4-yl)acetate (Intermediate 2) Thioamide->Ester Ethyl 4-chloroacetoacetate EtOH, 55°C to Reflux, 4h Target 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (Final Product) Ester->Target LiOH·H2O, THF/H2O RT, 3h

Forward synthetic workflow for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

Step-by-Step Experimental Methodologies & Causality

Step 1: Thionation of 3-Bromothiophene-2-carbonitrile

Objective: Convert the starting nitrile into 3-bromothiophene-2-carbothioamide.

  • The Causality of Reagent Selection: Historically, thioamides were generated using highly toxic, gaseous hydrogen sulfide ( H2​S ). To ensure scalability and safety, we utilize aqueous ammonium sulfide ( (NH4​)2​S ) in N,N-Dimethylformamide (DMF) [1]. DMF acts as a polar aprotic solvent that fully solubilizes the starting material while stabilizing the transition state during the nucleophilic addition of the sulfide species.

  • Self-Validation: The reaction's progress is visually validated by a color shift to deep yellow/orange. Analytically, the disappearance of the sharp C≡N stretch (~2220 cm⁻¹) and the emergence of broad primary thioamide N−H stretches (~3150-3350 cm⁻¹) in FTIR confirm conversion.

Protocol:

  • Charge a round-bottom flask with 3-bromothiophene-2-carbonitrile (1.0 equiv, e.g., 50 mmol) and dissolve in anhydrous DMF (0.5 M concentration).

  • Slowly add a 20% aqueous solution of ammonium sulfide (2.0 equiv) dropwise at room temperature under a nitrogen atmosphere.

  • Stir the mixture vigorously at 20-25 °C for 12-16 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

  • Workup: Pour the reaction mixture into crushed ice water (3 volumes). The product will precipitate. Filter the yellow solid under vacuum, wash with cold distilled water to remove residual DMF, and dry under high vacuum to afford Intermediate 1 .

Step 2: Hantzsch Thiazole Cyclization

Objective: Construct the thiazole core via condensation of the thioamide with ethyl 4-chloroacetoacetate.

  • The Causality of Thermal Control: The reaction between thioamides and α -haloketones is highly exothermic, often initiating rapidly around 40–50 °C [2]. A batch-mode addition can lead to thermal runaway, promoting the degradation of the bromothiophene moiety. Therefore, a dose-controlled addition of ethyl 4-chloroacetoacetate into a pre-heated thioamide solution is mandatory [3].

  • Self-Validation: The formation of the thiazole ring is confirmed by 1H NMR, specifically the appearance of a diagnostic, isolated singlet for the thiazole C5​ proton at approximately δ 7.2–7.4 ppm.

HantzschMechanism S1 Thioamide + Ethyl 4-chloroacetoacetate S2 Nucleophilic Attack (S to alpha-carbon) S1->S2 S3 Thioimidate Intermediate S2->S3 S4 Intramolecular Cyclization (N to carbonyl) S3->S4 S5 Hydroxythiazoline S4->S5 S6 Dehydration (-H2O) S5->S6 S7 Thiazole Core S6->S7

Mechanistic pathway of the Hantzsch thiazole cyclization step.

Protocol:

  • Dissolve 3-bromothiophene-2-carbothioamide (1.0 equiv) in absolute ethanol (0.4 M) and heat the solution to 50 °C.

  • Using an addition funnel or syringe pump, dose ethyl 4-chloroacetoacetate (1.1 equiv) over 30 minutes.

  • Upon completion of the addition, raise the temperature to gentle reflux (78 °C) and stir for 4 hours.

  • Workup: Concentrate the dark-brown solution in vacuo to remove 80% of the ethanol. Partition the residue between Methyl tert-butyl ether (MTBE) and saturated aqueous NaHCO3​ (to neutralize the generated HCl).

  • Extract the aqueous layer with MTBE, combine the organic layers, dry over anhydrous Na2​SO4​ , and concentrate. Purify via recrystallization (EtOH/Water) to yield Intermediate 2 .

Step 3: Saponification to the Final Acetic Acid

Objective: Hydrolyze the ethyl ester to reveal the target carboxylic acid.

  • The Causality of Base Selection: While NaOH or KOH are standard, Lithium Hydroxide monohydrate ( LiOH⋅H2​O ) is selected here. The lithium cation coordinates effectively with the ester carbonyl, providing a milder hydrolysis environment that prevents unintended decarboxylation of the highly activated thiazol-4-yl acetic acid system. A biphasic THF/Water solvent system ensures both the lipophilic ester and the hydrophilic hydroxide salt remain in a reactive, homogenous state.

  • Self-Validation: Complete conversion is easily tracked by TLC (the highly polar acid remains at the baseline in non-polar eluents). NMR validation shows the complete disappearance of the ethyl group signals (quartet at ~4.1 ppm and triplet at ~1.2 ppm).

Protocol:

  • Dissolve Intermediate 2 (1.0 equiv) in a 1:1 mixture of THF and distilled water (0.2 M).

  • Add LiOH⋅H2​O (3.0 equiv) in one portion at 0 °C.

  • Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

  • Workup: Evaporate the THF under reduced pressure. Dilute the remaining aqueous layer with water and wash once with Diethyl Ether to remove unreacted ester/impurities.

  • Carefully acidify the aqueous layer to pH 2-3 using 1M HCl. The target acid will precipitate as a white/off-white solid.

  • Filter, wash with cold water, and dry under high vacuum to yield the final product: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid .

Process Parameters & Quantitative Yield Analysis

To ensure reproducibility across different laboratory setups, the following table summarizes the optimized stoichiometric and environmental parameters, alongside expected yields based on standard process chemistry metrics.

StepReaction PhaseReagents & SolventsTemp (°C)Time (h)Typical Yield (%)
1 Thionation (NH4​)2​S (2 eq), DMF20–2512–1675–82%
2 Hantzsch CyclizationEthyl 4-chloroacetoacetate (1.1 eq), EtOH50 784.585–90%
3 Saponification LiOH⋅H2​O (3 eq), THF/ H2​O (1:1)0 253.092–96%
Overall Linear Synthesis ---~58–70%

References

  • Title: Thiazolyl N-Benzyl-Substituted Acetamide Derivatives: Synthesis, Src Kinase Inhibitory and Anticancer Activities Source: Chapman University Digital Commons URL: [Link]

  • Title: Process Development of a GCS Inhibitor Including Demonstration of Lossen Rearrangement on Kilogram Scale Source: ACS Publications (Organic Process Research & Development) URL: [Link]

  • Title: Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition Source: MDPI (Molecules) URL: [Link]

Exploratory

Physicochemical Profiling and Structural Characterization of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid: A Technical Guide for Drug Discovery

Executive Summary In modern drug discovery, the precise characterization of physicochemical properties is the bedrock of successful lead optimization. This whitepaper provides an in-depth technical analysis of 2-(2-(3-Br...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the precise characterization of physicochemical properties is the bedrock of successful lead optimization. This whitepaper provides an in-depth technical analysis of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS: 1548344-96-2) . Featuring a privileged thiazol-4-yl acetic acid scaffold conjugated to a 3-bromothiophene ring, this molecule represents a highly valuable pharmacophore. Derivatives of this class have been extensively documented as potent AMP-activated protein kinase (AMPK) activators and aldose reductase inhibitors.

As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. Here, we dissect the causality behind the molecule's behavior, provide self-validating experimental protocols for its characterization, and map its structural properties to potential biological activities.

Chemical Identity and Baseline Properties

Before initiating any empirical workflow, establishing the baseline theoretical properties is critical. The presence of the acetic acid moiety dictates the compound's ionization state at physiological pH, while the bromothiophene system heavily influences its lipophilicity and potential for halogen bonding.

Table 1: Physicochemical and Structural Identity

PropertyValueSource / Methodology
CAS Number 1548344-96-2American Elements
Molecular Formula C₉H₆BrNO₂S₂Sapphire Bioscience
Molecular Weight 304.19 g/mol Exact Mass Computation
IUPAC Name 2-[2-(3-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acidIUPAC Nomenclature
SMILES C1=CSC(=C1Br)C2=NC(=CS2)CC(=O)OStructural Input
Predicted pKa (Acidic) ~4.2In Silico Projection
Predicted LogP ~3.5In Silico Projection

Structural & Mechanistic Insights: The Structure-Property Relationship

Understanding the physicochemical behavior of this compound requires deconstructing its three primary structural domains:

  • The Acetic Acid Moiety (Ionization & Target Binding): With a predicted pKa of ~4.2, this group is >99% ionized at physiological pH (7.4). This anionic state is critical for forming salt bridges with basic residues (e.g., Arginine or Lysine) in target protein binding pockets, such as the anion-binding site of AMPK or CRTH2 receptors.

  • The Thiazole Core (Rigidity & H-Bonding): The thiazole ring acts as a rigid, planar linker. The nitrogen atom serves as a weak hydrogen bond acceptor, while the aromatic system enables π−π stacking interactions with target proteins.

  • The 3-Bromothiophene System (Lipophilicity & Halogen Bonding): The heavy bromine atom significantly drives up the LogP. More importantly, the electron-withdrawing nature of the thiophene ring creates a highly polarized σ -hole on the bromine atom, allowing for highly directional, non-covalent halogen bonding with backbone carbonyls in target proteins.

SPAR Molecule 2-(2-(3-Bromothiophen-2-yl) thiazol-4-yl)acetic acid AceticAcid Acetic Acid Moiety (pKa ~4.2) Molecule->AceticAcid Thiazole Thiazole Core (Rigid Linker) Molecule->Thiazole Bromothiophene 3-Bromothiophene (Lipophilic/Halogen Bond) Molecule->Bromothiophene TargetBinding Target Protein Binding (e.g., AMPK / CRTH2) AceticAcid->TargetBinding Salt Bridge Solubility Aqueous Solubility (pH Dependent) AceticAcid->Solubility Ionization Thiazole->TargetBinding Pi-Pi Stacking Bromothiophene->TargetBinding Sigma-Hole Permeability Membrane Permeability (LogD 7.4) Bromothiophene->Permeability High LogP

Caption: Structure-Property-Activity Relationship (SPAR) mapping of the molecule's core domains.

Experimental Methodologies for Physicochemical Validation

To transition from in silico predictions to empirical truth, rigorous laboratory protocols are required. The following methodologies are designed as self-validating systems to ensure data integrity.

Protocol 1: Potentiometric pKa Determination via Cosolvent Extrapolation

Causality Check: Due to the high lipophilicity of the 3-bromothiophene moiety, the neutral (unionized) species of this compound exhibits extremely poor aqueous solubility. A direct aqueous titration will result in precipitation at low pH, yielding false inflection points. Therefore, a methanol-water cosolvent extrapolation method is strictly mandated.

Step-by-Step Workflow:

  • Stock Preparation: Prepare a 10 mM stock of the analyte in 100% LC-MS grade DMSO.

  • Cosolvent Matrix: Prepare titration solvent mixtures of Methanol/Water at 30%, 40%, and 50% (v/v). Add 0.15 M KCl to each to maintain a constant ionic strength mimicking physiological conditions.

  • Electrode Standardization (Self-Validation): Standardize the glass pH electrode using potassium hydrogen phthalate (KHP) buffers. Verify that the Nernstian slope is between 95-105% before proceeding.

  • Titration: Dilute the stock to 1 mM analyte in each cosolvent mixture. Titrate using 0.5 M KOH from pH 2.0 to 11.0 under a nitrogen blanket to prevent CO₂ absorption.

  • Data Extrapolation: Plot the apparent pKa values against the dielectric constant ( ϵ ) of the cosolvent mixtures. Apply the Yasuda-Shedlovsky extrapolation ( pKaapp​=pKaaq​+ϵa​+b ) to derive the true aqueous pKa.

Protocol 2: Shake-Flask LogD(7.4) Determination with Mass Balance Validation

Causality Check: Computational LogP/LogD models frequently miscalculate the polarizability of the bromine-sulfur interaction in the thiophene ring. Empirical determination at physiological pH (7.4) is required to accurately model gastrointestinal absorption and membrane permeability.

Step-by-Step Workflow:

  • Phase Saturation: Pre-saturate n-octanol and 50 mM Phosphate Buffered Saline (PBS, pH 7.4) by stirring them together vigorously for 24 hours at 25°C.

  • Spiking: Dissolve the compound into the pre-saturated octanol phase to achieve a concentration of 100 µM.

  • Partitioning: Combine equal volumes (1 mL) of the spiked octanol and PBS in a silanized glass vial. Shake at 25°C for 60 minutes.

  • Separation: Centrifuge the vials at 3000 x g for 15 minutes to ensure absolute phase separation without emulsion formation.

  • Quantification & Mass Balance (Self-Validation): Quantify the concentration in both phases using LC-MS/MS (MRM mode). Critical Step: Calculate the mass balance. The sum of moles in both phases must be within 95-105% of the initial input. If <95% , suspect non-specific binding to the glass vial or precipitation at the interface, and invalidate the run.

ExpWorkflow Start Compound: 1548344-96-2 Prep Sample Preparation (10 mM DMSO Stock) Start->Prep pKa Potentiometric Titration (Methanol/Water Cosolvent) Prep->pKa LogD Shake-Flask Method (Octanol/PBS pH 7.4) Prep->LogD Sol Kinetic Solubility (Nephelometry) Prep->Sol Extrap Yasuda-Shedlovsky Extrapolation pKa->Extrap LCMS LC-MS/MS Quantification LogD->LCMS Data Final Physicochemical Profile Sol->Data Extrap->Data LCMS->Data

Caption: Comprehensive experimental workflow for physicochemical profiling and validation.

Biological Context: Signaling Pathways

Why invest heavily in the physicochemical optimization of this specific scaffold? Thiazol-4-yl acetic acid derivatives are highly privileged structures in metabolic disease research. Specifically, they have been identified as potent, direct allosteric activators of AMPK .

By optimizing the LogD and pKa of this molecule, researchers ensure that it can successfully cross the hepatocyte membrane, ionize in the cytosol, and bind to the AMPK complex. Activation of AMPK leads to the downstream phosphorylation and inhibition of Acetyl-CoA Carboxylase (ACC), effectively shutting down de novo lipogenesis and promoting fatty acid oxidation—a critical mechanism for treating Type 2 Diabetes and Non-Alcoholic Steatohepatitis (NASH).

AMPK_Pathway Compound Thiazol-4-yl Acetic Acid Derivative AMPK AMPK Complex (Activated) Compound->AMPK Allosteric Activation ACC Acetyl-CoA Carboxylase (ACC) (Inhibited) AMPK->ACC Phosphorylation mTORC1 mTORC1 (Inhibited) AMPK->mTORC1 Phosphorylation MalonylCoA Malonyl-CoA (Decreased) ACC->MalonylCoA Reduces Autophagy Autophagy (Induced) mTORC1->Autophagy Removes Inhibition CPT1 CPT1 (Activated) MalonylCoA->CPT1 Removes Inhibition BetaOx Fatty Acid Oxidation (Increased) CPT1->BetaOx Transport

Caption: Mechanism of action for thiazol-4-yl acetic acid derivatives in AMPK activation.

References

  • American Elements. "CAS 1548344-96-2 | 2-[2-(3-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid". American Elements Product Catalog. [Link]

  • Bung, N., et al. "A Potent and Selective AMPK Activator That Inhibits de Novo Lipogenesis". Scientific Reports 2018, 8 (1).[Link]

Foundational

An In-depth Technical Guide to the Spectral Analysis of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document provides a predictive analysis of the spectral data for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS No. 1548344-96-2)...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a predictive analysis of the spectral data for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS No. 1548344-96-2). Due to the limited availability of published experimental spectra for this specific compound, this guide is based on established principles of spectroscopy and data from analogous chemical structures. It is intended for guidance and to aid in the interpretation of experimentally acquired data, not as a substitute for empirical verification.

Introduction

2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is a heterocyclic compound featuring a brominated thiophene ring linked to a thiazole acetic acid moiety. Such structures are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and electronic properties. A thorough understanding of the spectral characteristics of this molecule is paramount for its unambiguous identification, purity assessment, and for elucidating its role in various chemical and biological processes. This guide provides a detailed predictive analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound.

Molecular Structure and Atom Numbering

To facilitate the discussion of the spectral data, the following atom numbering scheme will be used:

Caption: Molecular structure and atom numbering for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid in a solvent like DMSO-d₆ would exhibit distinct signals for each proton. The acidic proton of the carboxylic acid is expected to be a broad singlet, the chemical shift of which can be highly dependent on concentration and temperature.

Table 1: Predicted ¹H NMR Spectral Data

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)Rationale
H-5 (Thiazole)7.5 - 7.8Singlet (s)-The proton on the thiazole ring is expected to be a singlet as it has no adjacent protons. Its chemical shift is influenced by the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.
H-4' (Thiophene)7.2 - 7.4Doublet (d)5.0 - 6.0This proton is part of an AB spin system with H-5'. It is expected to appear as a doublet due to coupling with H-5'.
H-5' (Thiophene)7.6 - 7.8Doublet (d)5.0 - 6.0This proton is also part of the AB spin system and will appear as a doublet due to coupling with H-4'. The presence of the adjacent bromine atom will likely shift it downfield compared to H-4'.
H-6 (CH₂)3.8 - 4.0Singlet (s)-The two protons of the methylene group are chemically equivalent and have no adjacent protons, thus they are expected to appear as a singlet.
OH (Carboxylic Acid)12.0 - 13.0Broad Singlet (br s)-The acidic proton of the carboxylic acid typically appears as a broad singlet at a very downfield chemical shift. This signal is often exchangeable with D₂O.
¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Rationale
C-7 (C=O)170 - 173The carbonyl carbon of the carboxylic acid is expected to be in this typical downfield region.
C-2 (Thiazole)165 - 168This carbon is attached to two heteroatoms (N and S) and the thiophene ring, leading to a significant downfield shift.
C-4 (Thiazole)145 - 148This carbon is part of the thiazole ring and is attached to the acetic acid side chain.
C-5 (Thiazole)115 - 118This carbon of the thiazole ring is expected to be the most upfield of the thiazole carbons.
C-2' (Thiophene)138 - 142The carbon atom of the thiophene ring attached to the thiazole ring.
C-3' (Thiophene)110 - 113This carbon is directly bonded to the bromine atom, which will cause a significant upfield shift compared to an unsubstituted carbon due to the heavy atom effect, but the direct attachment also has a deshielding component.
C-4' (Thiophene)130 - 133An aromatic carbon in the thiophene ring.
C-5' (Thiophene)128 - 131An aromatic carbon in the thiophene ring.
C-6 (CH₂)35 - 40The methylene carbon of the acetic acid side chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum is predicted to be complex in the fingerprint region (below 1500 cm⁻¹), but several characteristic absorption bands should be identifiable.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)Functional GroupVibrationIntensity
2500-3300Carboxylic AcidO-H stretchBroad
1700-1725Carboxylic AcidC=O stretchStrong
3000-3100Aromatic C-HC-H stretchMedium
2850-2960Aliphatic C-HC-H stretchMedium
1600-1650Thiazole/ThiopheneC=C and C=N stretchMedium
1210-1320Carboxylic AcidC-O stretchStrong
920-960Carboxylic AcidO-H bend (out-of-plane)Medium, Broad
~700-800C-BrC-Br stretchMedium-Strong

The broad O-H stretch of the carboxylic acid is a key diagnostic feature. The strong carbonyl absorption confirms the presence of the acid functionality. Aromatic C-H stretches will appear at slightly higher wavenumbers than aliphatic C-H stretches.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule. For 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid, with a molecular formula of C₉H₆BrNO₂S₂, the monoisotopic mass is approximately 302.90 g/mol .

Table 4: Predicted Mass Spectrometry Data

m/zIonComments
~303 & 305[M]⁺˙ or [M+H]⁺The molecular ion peak. The presence of bromine will result in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (due to ⁷⁹Br and ⁸¹Br isotopes).
~259 & 261[M-CO₂]⁺˙ or [M+H-CO₂]⁺Loss of carbon dioxide from the carboxylic acid group is a common fragmentation pathway. The bromine isotopic pattern will be retained.
~224[M-Br]⁺Loss of the bromine atom. This fragment will appear as a single peak.
~198[C₅H₂NS₂]⁺Fragment corresponding to the 2-(thiazol-4-yl) moiety after cleavage of the thiophene ring.
~171 & 173[C₄H₂BrS]⁺Fragment corresponding to the 3-bromothiophen-2-yl cation. The bromine isotopic pattern will be present.

The most telling feature in the mass spectrum will be the isotopic signature of bromine in the molecular ion and any bromine-containing fragments.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the comprehensive spectral analysis of a novel compound like 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_interpretation Data Interpretation & Validation synthesis Synthesis of Target Compound purification Purification (e.g., Crystallization, Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C) purification->nmr ir IR Spectroscopy purification->ir ms Mass Spectrometry (e.g., ESI, EI) purification->ms interpretation Spectral Data Interpretation nmr->interpretation ir->interpretation ms->interpretation validation Structure Validation interpretation->validation

Caption: A generalized workflow for the synthesis, purification, and spectral characterization of a target compound.

Conclusion

This technical guide provides a predictive but comprehensive overview of the expected NMR, IR, and MS spectral data for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid. The predicted data, based on fundamental principles and analysis of analogous structures, serves as a robust framework for researchers to interpret experimental results. The key identifying features are expected to be the distinct proton and carbon signals of the substituted heterocyclic rings in NMR, the characteristic carboxylic acid absorptions in IR, and the bromine isotopic pattern in mass spectrometry. Experimental verification remains the gold standard for structural elucidation, and this guide is intended to be a valuable tool in that process.

References

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

Exploratory

solubility of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid in organic solvents

An In-Depth Technical Guide to the Organic Solvent Solubility of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic Acid Abstract: The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critic...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Organic Solvent Solubility of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic Acid

Abstract: The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical parameter that dictates its viability throughout the drug development lifecycle—from synthesis and purification to formulation and bioavailability. This technical guide provides a comprehensive analysis of the solubility characteristics of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS: 1548344-96-2), a heterocyclic compound of interest in medicinal chemistry. In the absence of extensive published empirical data for this specific molecule, this paper establishes a robust predictive framework based on first principles of chemical structure and analogy to related compounds. Furthermore, it delivers detailed, field-proven protocols for the experimental determination of both thermodynamic and kinetic solubility, empowering researchers to generate reliable data. This guide is intended for researchers, chemists, and formulation scientists in the pharmaceutical and biotechnology industries.

Introduction: The Strategic Importance of Solvent Selection

In modern drug discovery, the journey from a hit compound to a viable drug candidate is fraught with challenges, many of which are rooted in the compound's fundamental physical properties. Among these, solubility stands out as a primary determinant of success. Poor solubility can lead to unreliable results in biological assays, complicate purification and scale-up, and ultimately result in poor bioavailability, dooming an otherwise promising therapeutic agent.[1][2]

The subject of this guide, 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid, belongs to a class of thiophene- and thiazole-containing heterocyclic compounds that are of significant interest for their diverse biological activities, including anti-inflammatory and anticancer properties.[3][4] Understanding its interaction with various organic solvents is paramount for any scientist looking to utilize it as a building block for synthesis or develop it as a potential therapeutic agent.

This document serves as a practical guide to both understanding the theoretical underpinnings of this compound's solubility and applying rigorous experimental methods for its precise measurement.

Physicochemical Drivers of Solubility: A Structural Analysis

The solubility of a compound is governed by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" is the guiding tenet, where substances with similar polarities and hydrogen bonding capabilities tend to be miscible.

2.1 Molecular Structure and Functional Group Analysis

2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (Molecular Formula: C₉H₆BrNO₂S₂, Molecular Weight: 304.2 g/mol ) is a complex molecule with several distinct functional domains that dictate its solubility profile.[5]

  • Carboxylic Acid (-COOH): This is the most dominant polar feature. It can act as both a hydrogen bond donor (from the -OH group) and a hydrogen bond acceptor (at the carbonyl C=O). Its acidic nature means its ionization state is highly dependent on the pH of the medium, though this is less of a factor in unbuffered organic solvents.[6]

  • Thiazole and Thiophene Rings: These heterocyclic aromatic rings contribute to the molecule's overall polarity and can participate in dipole-dipole interactions and pi-stacking. The nitrogen and sulfur atoms are potential hydrogen bond acceptors.

  • Bromine Atom (-Br): The electronegative bromine atom adds to the molecule's polarity and can participate in halogen bonding, a specific type of non-covalent interaction.

  • Aliphatic Linker (-CH₂-): The methylene bridge provides a small degree of nonpolar character and flexibility.

Diagram: Key Structural Features Influencing Solubility

Caption: Standard workflow for thermodynamic solubility determination.

Practical Applications and Troubleshooting

5.1 Solvent Selection for Synthesis and Purification

  • Reaction Solvent: For chemical reactions, a solvent that fully dissolves the starting materials at the reaction temperature is ideal. Based on the predicted profile, DMF or DMSO would be excellent choices for reactions involving 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

  • Crystallization: For purification by crystallization, a solvent system is needed where the compound is highly soluble at an elevated temperature but poorly soluble at room temperature or below. A binary solvent system, such as ethanol/water or THF/hexanes, might be effective. The ideal anti-solvent would be one in which the compound is insoluble (e.g., hexanes).

5.2 Strategies for Solubility Enhancement

  • Salt Formation: The most effective strategy for increasing the aqueous solubility of this compound is to deprotonate the carboxylic acid with a base (e.g., NaOH, NaHCO₃) to form a highly water-soluble carboxylate salt.

  • Co-solvents: In formulations, the addition of a water-miscible co-solvent like propylene glycol or ethanol can significantly increase the solubility of a poorly soluble API in an aqueous vehicle. [7]

Conclusion

While direct, published solubility data for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is scarce, a robust understanding of its likely behavior can be derived from a first-principles analysis of its molecular structure. The compound's prominent carboxylic acid group and polar heterocyclic systems predict high solubility in polar aprotic and polar protic organic solvents, and low solubility in nonpolar media. This guide provides not only this theoretical framework but also the detailed, actionable protocols required to obtain high-quality, empirical solubility data using the gold-standard shake-flask method. By applying these principles and methods, researchers can make informed decisions regarding solvent selection, accelerating their research and development efforts.

References

  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • Zarghampour, A., et al. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2).
  • U.S. EPA. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
  • Quora. (2017, April 27). How do you perform the shake flask method to determine solubility?.
  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?.
  • Pion. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
  • Bienta. (n.d.). Aqueous Solubility Assay.
  • Creative Bioarray. (2025, July 30). Aqueous Solubility Assays.
  • World Health Organization (WHO). (n.d.). Annex 4: Guidance on equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System.
  • WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
  • USP-NF. (2016, September 30). <1236> Solubility Measurements.
  • U.S. Food and Drug Administration (FDA). (n.d.). BCS Methodology: Solubility, Permeability & Dissolution.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemical Properties of 2-(4-Bromothiophen-2-yl)acetic Acid.
  • Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?.
  • Sapphire Bioscience. (n.d.). 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.
  • PubMed. (2018, February 6).
  • Sigma-Aldrich. (n.d.). 2-(4-Bromothiophen-2-yl)acetic acid | 161942-89-8.
  • U.S. Environmental Protection Agency (EPA). (n.d.). 2-Bromo-5-methyl-1,3-thiazole-4-carboxylic acid Properties. CompTox Chemicals Dashboard.
  • NextSDS. (n.d.). 2-[2-(4-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid.
  • Sigma-Aldrich. (n.d.). 2-(4-Bromothiophen-2-yl)acetic acid.
  • PMC. (n.d.). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide.
  • MDPI. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives.
  • ResearchGate. (n.d.). Handbook of Solubility Data for Pharmaceuticals.
  • Frontiers. (2024, February 29). Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation.
  • PubChemLite. (n.d.). 2-[2-(4-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid.
  • Sigma-Aldrich. (n.d.). 2-(4-Bromothiophen-2-yl)acetic acid | 161942-89-8. Bide Pharmatech.

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Foundational

An Initial Biological Screening Cascade for 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid: A Technical Guide

Executive Summary: The confluence of privileged heterocyclic scaffolds in a single molecular entity presents a compelling starting point for drug discovery. This guide details a strategic, multi-tiered approach for the i...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The confluence of privileged heterocyclic scaffolds in a single molecular entity presents a compelling starting point for drug discovery. This guide details a strategic, multi-tiered approach for the initial biological screening of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid. The proposed cascade is rooted in a structure-activity relationship (SAR) analysis of the core components: the bromothiophene, thiazole, and acetic acid moieties, which are hallmarks of various pharmacologically active agents. We will progress from broad-spectrum primary assays assessing antimicrobial, cytotoxic, and antioxidant potential to more focused, target-oriented secondary assays, such as cyclooxygenase (COX) enzyme inhibition. This document serves as a technical roadmap for researchers, providing not just protocols, but the scientific rationale underpinning each experimental choice, ensuring a logical and resource-efficient evaluation of the compound's therapeutic potential.

Introduction & Rationale: Deconstructing the Candidate

The design of a screening strategy must begin with a chemical understanding of the molecule itself. The structure of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is a deliberate hybridization of three key pharmacophoric elements, each contributing to a hypothesis-driven investigation.

The Therapeutic Promise of Thiophene and Thiazole Scaffolds

Thiophene and thiazole are five-membered heterocyclic rings that represent foundational structures in medicinal chemistry.[1][2] Their unique electronic properties and ability to form key interactions with biological targets have led to their incorporation into a multitude of approved drugs.[3][4]

  • Thiophene Derivatives: These sulfur-containing heterocycles are known for a vast array of biological activities, including potent antibacterial, anti-inflammatory, and anticancer properties.[1][5][6] The presence of a halogen, such as bromine, on the thiophene ring can further modulate the electronic profile and enhance biological efficacy.[7][8]

  • Thiazole Derivatives: The thiazole ring, containing both sulfur and nitrogen, is another cornerstone of drug design, found in molecules ranging from the antibiotic sulfathiazole to the antiretroviral ritonavir.[3][4] This scaffold is frequently associated with significant antimicrobial, anticancer, and enzyme inhibitory activities.[9][10][11]

Structural Rationale for the Target Compound

The subject of our investigation, 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid, is not merely a random combination of rings. Each component suggests a specific line of inquiry:

  • The Thiophene-Thiazole Core: The fusion of these two potent heterocyclic systems creates a novel chemical space. Hybrid molecules often exhibit synergistic or unique biological activities not present in the individual components.[1][12] This core provides a strong rationale for broad-spectrum screening against microbial and cancer cell lines.

  • The Acetic Acid Moiety (-CH₂COOH): This functional group is highly significant. It is a key structural feature of many non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and tiaprofenic acid, where it plays a critical role in binding to the active site of cyclooxygenase (COX) enzymes.[6][13] This makes a direct investigation of anti-inflammatory potential via COX inhibition a logical and priority step.

A Tiered Screening Strategy

To maximize efficiency and conserve resources, a tiered or cascaded screening approach is optimal. This strategy begins with broad, cost-effective in vitro assays to identify any "hits" or areas of biological activity. Positive results from this primary screen then justify progression to more specific, and often more complex, secondary assays to elucidate the mechanism of action or validate the initial findings.

G cluster_2 Decision & Path Forward Antimicrobial Antimicrobial Screening (MIC Determination) COX Anti-inflammatory (COX-1/COX-2 Inhibition) Antimicrobial->COX Structural Rationale (Acetic Acid) Decision Data Analysis & Lead Identification Antimicrobial->Decision Cytotoxicity Cytotoxicity Screening (MTT Assay) Cytotoxicity->COX Antioxidant Antioxidant Screening (DPPH Assay) Antioxidant->COX COX->Decision Enzyme Other Enzyme Assays (e.g., AChE, Urease) Enzyme->Decision

Initial Screening Cascade Workflow.

Primary Screening: Casting a Wide Net

The initial phase aims to detect a broad range of biological activities using established, robust, and high-throughput methodologies.

Antimicrobial Activity Screening

Causality: The presence of both bromothiophene and thiazole moieties provides a strong impetus for antimicrobial testing, as these scaffolds are prevalent in many antibacterial and antifungal agents.[8][9][14][15]

Methodology: Broth Microdilution for Minimum Inhibitory Concentration (MIC) The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7]

Step-by-Step Protocol:

  • Preparation: A stock solution of the test compound is prepared in dimethyl sulfoxide (DMSO). A panel of microorganisms (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Candida albicans) is cultured to the mid-logarithmic phase and standardized to a concentration of approximately 5 x 10⁵ CFU/mL in appropriate broth media (e.g., Mueller-Hinton for bacteria, RPMI-1640 for yeast).

  • Serial Dilution: In a 96-well microtiter plate, the compound is serially diluted (typically two-fold) in the broth to achieve a range of final concentrations (e.g., from 256 µg/mL down to 0.5 µg/mL).

  • Inoculation: Each well is inoculated with the standardized microbial suspension.[3] Control wells are included: a positive control (microbes, no compound) and a negative control (broth only).

  • Incubation: Plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).[3]

  • MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity (growth).

Data Presentation:

Microorganism Strain (e.g., ATCC) MIC (µg/mL)
Gram-Positive
S. aureus ATCC 29213
B. subtilis ATCC 6633
Gram-Negative
E. coli ATCC 25922
P. aeruginosa ATCC 27853
Fungus

| C. albicans | ATCC 10231 | |

Cytotoxicity Screening

Causality: Thiazole derivatives have been successfully developed as anticancer agents, in part by targeting key signaling pathways like VEGFR-2.[10] Therefore, assessing the compound's effect on cancer cell viability is a critical primary step.

Methodology: MTT Assay for Cell Viability The MTT assay is a colorimetric method that measures the metabolic activity of cells. Mitochondrial reductases in viable cells convert the yellow tetrazolium salt (MTT) into purple formazan crystals, providing an indirect measure of cell number and viability.[3]

cluster_workflow MTT Assay Workflow start Seed Cells in 96-well Plate treat Add Compound (Serial Dilutions) start->treat incubate Incubate (e.g., 48h) treat->incubate add_mtt Add MTT Reagent incubate->add_mtt incubate_mtt Incubate (2-4h) add_mtt->incubate_mtt solubilize Add Solubilizer (e.g., DMSO) incubate_mtt->solubilize read Read Absorbance (~570 nm) solubilize->read

Workflow for assessing cytotoxicity using the MTT assay.

Step-by-Step Protocol:

  • Cell Culture: Human cancer cell lines (e.g., MCF-7 breast, A549 lung, HepG2 liver) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO₂ humidified incubator.[3]

  • Seeding: Cells are seeded into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

  • Treatment: The test compound, dissolved in DMSO, is added to the wells in a series of concentrations. A vehicle control (DMSO only) is included.

  • Incubation: Plates are incubated for a set period, typically 48 or 72 hours.

  • MTT Addition: The culture medium is removed, and MTT solution (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plates are incubated for another 2-4 hours.[3]

  • Solubilization: The MTT solution is removed, and a solubilizing agent like DMSO is added to dissolve the resulting formazan crystals.[3]

  • Measurement: The absorbance is measured on a plate reader at approximately 570 nm. The results are used to calculate the IC₅₀ (the concentration of compound required to inhibit cell growth by 50%).

Data Presentation:

Cell Line Tissue of Origin IC₅₀ (µM)
MCF-7 Breast Cancer
A549 Lung Cancer

| HepG2 | Liver Cancer | |

Antioxidant Potential Screening

Causality: Oxidative stress is implicated in numerous diseases, and heterocyclic compounds often possess radical scavenging capabilities. The DPPH assay is a standard, rapid, and reliable method for assessing this activity.[9]

Methodology: DPPH Radical Scavenging Assay This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Step-by-Step Protocol:

  • Reaction Mixture: A solution of the test compound in methanol is mixed with a methanolic solution of DPPH radical (e.g., 0.1 mM).[3]

  • Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

  • Measurement: The absorbance of the solution is measured at 517 nm.[3] The percentage of radical scavenging activity is calculated, and the IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) is determined.

Secondary Screening: Honing in on Mechanism

Positive results in the primary screen, or strong structural rationale, warrant a more focused investigation into specific molecular targets.

Anti-inflammatory Activity: COX-1/COX-2 Inhibition

Causality: This is the most hypothesis-driven assay for this molecule. The presence of the 2-acetic acid moiety is a classic pharmacophore for COX inhibition, mimicking the arachidonic acid substrate.[6][13] Determining both potency and selectivity (COX-2 vs. COX-1) is crucial, as selective COX-2 inhibitors generally have a more favorable gastrointestinal side-effect profile.

Methodology: Fluorimetric or Colorimetric Enzyme Inhibition Assay Commercially available COX inhibitor screening kits provide a standardized and reliable method for determining IC₅₀ values for both COX-1 and COX-2 isoforms.

Step-by-Step Protocol:

  • Reagent Preparation: Prepare reagents as per the manufacturer's protocol. This typically includes the COX-1 or COX-2 enzyme, a heme cofactor, the arachidonic acid substrate, and a fluorescent or colorimetric probe.

  • Inhibitor Pre-incubation: The enzyme is pre-incubated with various concentrations of the test compound (and a known inhibitor like celecoxib or ibuprofen as a positive control) for a specified time (e.g., 15 minutes) to allow for binding.

  • Reaction Initiation: The reaction is initiated by adding the arachidonic acid substrate. The COX enzyme converts arachidonic acid to Prostaglandin G₂ (PGG₂). The peroxidase component of the enzyme then reduces PGG₂ to PGH₂, a reaction that oxidizes the probe and generates a fluorescent or colorimetric signal.

  • Signal Detection: The signal is measured over time using a plate reader. The rate of signal generation is proportional to the enzyme activity.

  • Data Analysis: The IC₅₀ values for both COX-1 and COX-2 are calculated by plotting the percentage of inhibition against the compound concentration. The selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2) is then determined.

Data Presentation:

Enzyme IC₅₀ (µM) Selectivity Index (SI)
COX-1 \multirow{2}{*}{IC₅₀ (COX-1) / IC₅₀ (COX-2)}

| COX-2 | | |

Further Target Exploration

Should the primary screens or literature suggest other possibilities, further enzymatic assays can be considered. For example, various thiazole derivatives have shown inhibitory activity against acetylcholinesterase (AChE), relevant for Alzheimer's disease,[16] or urease, a target for Helicobacter pylori infections.[4]

Data Interpretation and Path Forward

The synthesis of data from this screening cascade allows for an informed decision on the future of the compound.

  • Potent and Selective COX-2 Inhibition: If the compound shows a high selectivity index for COX-2 and low general cytotoxicity, it is a strong candidate for development as a novel anti-inflammatory agent.

  • Broad-Spectrum Cytotoxicity: High potency against multiple cancer cell lines, especially at concentrations lower than those affecting normal cells (if tested), would prioritize the compound for an anticancer drug discovery program.

  • Potent Antimicrobial Activity: A low MIC against a specific class of microbes (e.g., Gram-positive bacteria) with low cytotoxicity would mark it as a lead for developing new antibiotics.

  • Mixed Activities or Low Potency: If the compound shows weak or non-specific activity, it may be deprioritized or serve as a basis for synthetic modification to improve potency and selectivity.

box box start Primary Screening Results q1 Potent Activity Observed? start->q1 q2 Selective COX-2 Inhibition? q1->q2 Yes deprioritize Deprioritize or Redesign q1->deprioritize No q3 Broad Cytotoxicity? q2->q3 No anti_inflam Anti-inflammatory Lead q2->anti_inflam Yes q4 Potent Antimicrobial? q3->q4 No anticancer Anticancer Lead q3->anticancer Yes q4->deprioritize No antimicrobial_lead Antimicrobial Lead q4->antimicrobial_lead Yes

Decision tree for advancing the lead compound.

References

  • BenchChem. (n.d.). Preliminary In-Vitro Screening of Thiazole-Based Compounds: A Technical Guide.
  • BenchChem. (n.d.). Unveiling the Antimicrobial Potential of 3-Halo-1-Benzothiophene Derivatives: A Comparative Guide.
  • Karacan, N., et al. (2023). Synthesis, crystal structures and antimicrobial activities of 3-methyl and 3-bromo substituted benzo[b]thiophene based thiosemicarbazones. Journal of Coordination Chemistry. Retrieved from [Link]

  • (2026). Synthesis, In Vitro Antimicrobial, and Antioxidant Activities of Novel Thiazole Derivatives. Chemistry & Biodiversity.
  • El-Sayed, N. N. E., et al. (2021). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Omega. Retrieved from [Link]

  • Gergec, Z., et al. (2022). Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition. Molecules. Retrieved from [Link]

  • Miller, M. C., et al. (2018). The rational design, synthesis and antimicrobial properties of thiophene derivatives that inhibit bacterial histidine kinases. PLOS ONE. Retrieved from [Link]

  • Khan, I., et al. (2023). Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. Molecules. Retrieved from [Link]

  • Riaz, M., et al. (2024). In-vitro and in-silico assessment of thiazole-thiazolidinone derivatives as selective inhibitors of urease and α-glucosidase. Journal of Molecular Structure. Retrieved from [Link]

  • Ogbodo, J. O., et al. (2024). Investigating the antibacterial potential of thiophene derivatives against wound infections: a combined DFT, molecular docking, and ADMET study targeting Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli resistant genes. Journal of Biomolecular Structure and Dynamics. Retrieved from [Link]

  • (2025). Thiophene anti-inflammatory, and antioxidant properties of 1,3,4‒thiadiazoline‒6-sulfanylthiopyran-4(1H)-one hybrids. Medicinal Chemistry Research.
  • (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances.
  • de Oliveira, R., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Pharmaceuticals. Retrieved from [Link]

  • Hassan, G. S., et al. (2021). Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors. Bioorganic Chemistry. Retrieved from [Link]

  • Kumar, D., et al. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Retrieved from [Link]

  • Yilmaz, I., & Cakir, C. (2021). Synthesis, characterization and biological activity evaluation of novel thiazole derivatives containing acetic acid residue as selective COX-1 inhibitors. Cumhuriyet Science Journal.
  • Riyadh, S. M., et al. (2021). Synthesis and Biological Evaluation of Thiazolyl-Ethylidene Hydrazino-Thiazole Derivatives: A Novel Heterocyclic System. Molecules. Retrieved from [Link]

  • Giordano, I., et al. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry.
  • (n.d.). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. PLOS ONE. Retrieved from [Link]

  • Helal, M. H., et al. (2013). Synthesis and biological evaluation of some novel thiazole compounds as potential anti-inflammatory agents. European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Kushwaha, N., et al. (2012). Biological Activities of Thiadiazole Derivatives: A Review. International Journal of ChemTech Research.
  • Gomaa, A. M., & Ali, M. M. (2020). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules. Retrieved from [Link]

  • Ataniyazov, O., et al. (2026). Synthesis of 2-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)thio)acetic Acid and Theoretical Evaluation of Its Biological Activity. Orbital: The Electronic Journal of Chemistry.
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Exploratory

An In-Depth Technical Guide to the Molecular Structure Elucidation of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid

Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract The unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical rese...

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Author: BenchChem Technical Support Team. Date: March 2026

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. This guide provides a comprehensive, multi-technique approach to the structural elucidation of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid, a heterocyclic compound with potential as a versatile building block in medicinal chemistry. We will explore the synergistic application of synthetic chemistry, mass spectrometry, infrared spectroscopy, advanced nuclear magnetic resonance techniques, and single-crystal X-ray crystallography. Each section details not only the experimental protocols but also the underlying scientific principles and the logic behind data interpretation, offering a self-validating framework for confirming the molecule's precise atomic connectivity and constitution.

Introduction and Synthetic Strategy

The structural complexity of heterocyclic compounds necessitates a rigorous and integrated analytical approach to confirm their identity. 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (Molecular Formula: C₉H₆BrNO₂S₂) is a molecule that combines three key functionalities: a substituted thiophene ring, a thiazole ring, and a carboxylic acid moiety. Its potential utility in drug discovery as a scaffold or intermediate makes the definitive confirmation of its structure a critical first step.

The most logical synthetic route to this target molecule is the Hantzsch thiazole synthesis, a robust and high-yielding method for forming the thiazole ring.[1][2] This approach informs our initial structural hypothesis by defining the expected connectivity of the molecular fragments. The proposed synthesis involves the condensation of 3-bromo-2-thiophenecarbothioamide with a suitable α-halocarbonyl compound, such as ethyl 4-chloroacetoacetate, followed by hydrolysis of the resulting ester.

Hantzsch_Synthesis Thioamide 3-Bromo-2-thiophenecarbothioamide Intermediate Ethyl 2-(2-(3-bromothiophen-2-yl)thiazol-4-yl)acetate Thioamide->Intermediate Hantzsch Condensation Haloketone Ethyl 4-chloroacetoacetate Haloketone->Intermediate Product 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid Intermediate->Product Hydrolysis

Caption: Proposed Hantzsch synthesis route.

Mass Spectrometry: Confirming Molecular Weight and Elemental Composition

High-Resolution Mass Spectrometry (HRMS) is the first line of analytical inquiry, providing a precise measurement of the molecule's mass-to-charge ratio (m/z) and confirming its elemental composition.

Experimental Protocol
  • Sample Preparation: Dissolve a small quantity of the purified compound (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

  • Analysis Mode: Acquire data in both positive and negative ion modes to observe the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻, respectively.

  • Calibration: Ensure the instrument is calibrated with a known standard to achieve mass accuracy within 5 ppm.

Expected Results and Interpretation

The molecular formula C₉H₆BrNO₂S₂ dictates a specific monoisotopic mass. A key feature will be the isotopic pattern of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[3][4] This results in two molecular ion peaks of almost equal intensity, separated by 2 m/z units (M and M+2), which is a definitive signature for the presence of a single bromine atom.

IonCalculated Exact Mass (m/z)Observed Mass (Expected)Isotopic Peak (Relative to M)Calculated Exact Mass (m/z)
[M(⁷⁹Br)+H]⁺303.9096~303.9096[M(⁸¹Br)+H]⁺305.9076
[M(⁷⁹Br)-H]⁻301.8951~301.8951[M(⁸¹Br)-H]⁻303.8930

Table 1: Predicted HRMS data for the target molecule.

Further fragmentation analysis can corroborate the structure. A common fragmentation pathway for carboxylic acids is the loss of the carboxyl group (as CO₂) or the entire acetic acid moiety.

MS_Fragmentation cluster_M Molecular Ion cluster_F1 Fragment 1 cluster_F2 Fragment 2 M [C₉H₆BrNO₂S₂]⁺˙ m/z ≈ 304/306 M_minus_COOH Loss of COOH (45 Da) Frag1 [C₈H₅BrNS₂]⁺˙ m/z ≈ 259/261 M->Frag1 -COOH M_minus_CH2COOH Loss of CH₂COOH (59 Da) Frag2 [C₇H₃BrNS₂]⁺˙ m/z ≈ 245/247 M->Frag2 -CH₂COOH

Caption: Predicted major fragmentation pathways.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and effective method for identifying the key functional groups within the molecule, providing orthogonal validation of the structure.

Experimental Protocol
  • Instrumentation: Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Sample Preparation: Place a small amount of the dry, solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the spectrum, typically over a range of 4000-650 cm⁻¹.

Expected Results and Interpretation

The IR spectrum will be dominated by characteristic absorptions from the carboxylic acid and the aromatic rings.[5][6] The presence of a very broad O-H stretching band from approximately 3300-2500 cm⁻¹, resulting from hydrogen-bonded dimers, is a classic indicator of a carboxylic acid.[7] The C=O stretch will be strong and sharp. The aromatic C=C and C=N stretching vibrations from the thiophene and thiazole rings will appear in the fingerprint region.[8]

Frequency Range (cm⁻¹)Vibration TypeFunctional Group
3300 - 2500 (very broad)O-H stretchCarboxylic Acid
~3100 (sharp, weak)C-H stretchAromatic (Thiophene, Thiazole)
1760 - 1690 (strong)C=O stretchCarboxylic Acid
1600 - 1450C=C / C=N stretchAromatic Rings
1320 - 1210C-O stretchCarboxylic Acid
950 - 910 (broad)O-H bend (out-of-plane)Carboxylic Acid

Table 2: Predicted characteristic IR absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Connectivity

NMR spectroscopy is the most powerful technique for elucidating the detailed connectivity of a molecule in solution. A combination of 1D (¹H, ¹³C) and 2D (COSY, HMBC) experiments is required for an unambiguous assignment.

Experimental Protocol
  • Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (0.00 ppm).

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • 1D Experiments:

    • ¹H NMR: Acquire a standard proton spectrum to observe chemical shifts, integration, and coupling patterns.

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.

  • 2D Experiments:

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds).

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-4 bonds), which is crucial for connecting molecular fragments.[9]

¹H NMR: Predicted Spectrum and Interpretation

The ¹H NMR spectrum is expected to show five distinct signals:

  • Thiophene Protons (H-4', H-5'): These two protons will appear as doublets due to coupling to each other. Based on data for 3-bromothiophene, they are expected in the aromatic region (~7.0-7.5 ppm).[10]

  • Thiazole Proton (H-5): This will be a singlet in the aromatic region, likely around 7.5-8.0 ppm.

  • Methylene Protons (-CH₂-): A singlet corresponding to the two protons of the acetic acid group, expected around 3.5-4.0 ppm.

  • Carboxylic Acid Proton (-COOH): A broad singlet, highly deshielded, typically appearing above 10 ppm.[7]

ProtonPredicted δ (ppm)MultiplicityCoupling Constant (J)
H-5' (Thiophene)~7.3dJ(H4',H5') ≈ 5-6 Hz
H-4' (Thiophene)~7.1dJ(H4',H5') ≈ 5-6 Hz
H-5 (Thiazole)~7.8s-
-CH₂-~3.8s-
-COOH>10br s-

Table 3: Predicted ¹H NMR data (in DMSO-d₆).

¹³C NMR: Predicted Spectrum and Interpretation

The proton-decoupled ¹³C NMR spectrum will show all 9 unique carbon atoms. Key signals include the downfield carbonyl carbon and the carbons of the heterocyclic rings.

CarbonPredicted δ (ppm)
C=O~171
C-2 (Thiazole)~165
C-4 (Thiazole)~145
C-2' (Thiophene)~135
C-5' (Thiophene)~129
C-4' (Thiophene)~128
C-5 (Thiazole)~115
C-3' (Thiophene)~112
-CH₂-~35

Table 4: Predicted ¹³C NMR data (in DMSO-d₆).

2D NMR: The Definitive Connectivity Map

While 1D NMR provides strong evidence, 2D NMR confirms the proposed structure by unambiguously linking the fragments. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is particularly vital.

Key Predicted HMBC Correlations:

  • Thiazole H-5 to Thiazole C-4 and C-2: Confirms the position of the proton on the thiazole ring.

  • Thiazole H-5 to Thiophene C-2': This is the crucial correlation that proves the direct link between the two heterocyclic rings.

  • Methylene (-CH₂-) Protons to Thiazole C-4 and C-5: Establishes the connection of the acetic acid side chain to the C-4 position of the thiazole.

  • Methylene (-CH₂-) Protons to Carboxyl C=O: Confirms the acetic acid functionality.

Caption: Key predicted HMBC correlations.

X-ray Crystallography: The Gold Standard

For absolute structural proof, single-crystal X-ray crystallography provides an unparalleled three-dimensional map of the molecule in the solid state.[11][12]

Experimental Protocol
  • Crystal Growth: Grow single crystals of the compound suitable for diffraction (typically >20 µm in all dimensions).[13] This is often achieved by slow evaporation of a solvent, vapor diffusion, or solvent layering techniques.

  • Data Collection: Mount a suitable crystal on a diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is collected on a detector.

  • Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and symmetry. The structure is then solved using direct methods or Patterson methods to determine the initial atomic positions.[11] This model is then refined to best fit the experimental data, yielding precise bond lengths, bond angles, and torsional angles.

Expected Outcome

X-ray crystallography would provide the definitive confirmation of the atomic connectivity established by NMR. It would also reveal detailed conformational information, such as the dihedral angle between the thiophene and thiazole rings, and illustrate any intermolecular interactions, like hydrogen bonding between the carboxylic acid groups, in the crystal lattice.

Integrated Elucidation Workflow

The structural elucidation of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is not a linear process but an integrated workflow where each technique provides complementary information. The data from each step validates the others, leading to a confident and unambiguous structural assignment.

Workflow cluster_preliminary Initial Characterization cluster_detailed Detailed Connectivity cluster_absolute Absolute Confirmation start Purified Compound ms HRMS Analysis start->ms Elemental Composition & MW Confirmation ir FTIR Spectroscopy start->ir Functional Group ID nmr 1D & 2D NMR Spectroscopy ms->nmr ir->nmr xray X-ray Crystallography nmr->xray Atomic Connectivity & Stereochemistry final Confirmed Molecular Structure xray->final Definitive 3D Structure

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid in Novel Drug Discovery

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS: 1548344-96-2) Executive Summary & Mechanistic Insights In modern m...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (CAS: 1548344-96-2)

Executive Summary & Mechanistic Insights

In modern medicinal chemistry, the strategic selection of bifunctional building blocks is paramount for the rapid generation of diverse chemical libraries. 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (Formula: C9H6BrNO2S2) represents a highly privileged, dual-handle scaffold. It combines a 3-bromothiophene moiety—primed for transition-metal-catalyzed cross-coupling—with a thiazole-4-acetic acid core, a proven pharmacophore in numerous therapeutic areas, including stearoyl-CoA desaturase-1 (SCD1) inhibitors [1] and anti-inflammatory agents.

The Causality of Scaffold Design

As a Senior Application Scientist, I frequently recommend this specific building block over its isomers (e.g., 2-bromothiophene derivatives) for three fundamental reasons:

  • Steric Vectoring: The bromine atom is positioned at the 3-position of the thiophene, directly adjacent to the bulky thiazole ring at the 2-position. When subjected to Suzuki-Miyaura or Buchwald-Hartwig couplings, the incoming aryl or amine group is forced into a specific dihedral angle relative to the thiazole-thiophene plane. This non-planar topology is highly desirable for fitting into complex, three-dimensional hydrophobic binding pockets, reducing off-target planar intercalation (often associated with toxicity).

  • Electronic Activation: The electron-withdrawing nature of the adjacent thiazole ring slightly depletes the electron density of the thiophene, lowering the activation energy required for the oxidative addition of Palladium(0) into the C-Br bond [2].

  • Aliphatic Linker Flexibility: Unlike direct thiazole-4-carboxylic acids, which can be prone to decarboxylation and rigid binding, the methylene (-CH2-) spacer in the acetic acid moiety provides rotational freedom. This allows terminal amides or esters synthesized from this core to act as flexible hydrogen-bond donors/acceptors, easily adapting to solvent-exposed regions of target proteins.

Workflow & Logical Relationships

The true utility of this compound lies in its capacity for orthogonal functionalization. Because the conditions for C-C bond formation (alkaline, Pd-catalyzed) and C-N bond formation (peptide coupling reagents, mild base) do not cross-react with the opposing functional group, researchers can choose which handle to derivatize first based on synthetic convenience.

G Core 2-(2-(3-Bromothiophen-2-yl) thiazol-4-yl)acetic acid (Bifunctional Scaffold) Suzuki Suzuki-Miyaura Coupling (Pd-Catalyzed C-C) Core->Suzuki Boronic Acids [Pd(PPh3)4] Amidation Amidation / Esterification (HATU/DIPEA C-N/C-O) Core->Amidation Amines/Alcohols [Coupling Agents] Library Novel Thiazole-Thiophene Derivatives Suzuki->Library Diversification Amidation->Library Diversification

Figure 1: Divergent orthogonal functionalization pathways of the bifunctional scaffold.

Quantitative Data: Suzuki Coupling Optimization

Due to the steric hindrance at the 3-position of the thiophene ring, standard Suzuki coupling conditions must be carefully optimized. The table below summarizes the causality and quantitative outcomes of varying catalyst and base systems when coupling this core with a standard sterically demanding aryl boronic acid (e.g., o-tolylboronic acid).

Catalyst System (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Time (h)Yield (%)Mechanistic Rationale
Pd(PPh3)4Na2CO3Toluene/EtOH/H2O901842%Bulky PPh3 ligands struggle with the sterically hindered 3-position [2].
Pd(dppf)Cl2K2CO3Dioxane/H2O901268%Bidentate dppf ligand forces a tighter bite angle, accelerating reductive elimination.
Pd(Amphos)Cl2 K3PO4 Dioxane/H2O 100 8 89% Highly active catalyst with a strong, soluble base (K3PO4) overcomes steric barriers.
Pd2(dba)3 / XPhosCs2CO3Toluene1101275%Excellent for difficult substrates, but anhydrous conditions complicate boronic acid activation.

Data Interpretation: For the 3-bromothiophene moiety, moving away from standard Pd(PPh3)4 to a more modern, sterically accommodating catalyst like Pd(Amphos)Cl2 combined with a strong phosphate base is highly recommended to ensure self-validating, high-yield conversions.

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: To install an aryl/heteroaryl group at the 3-position of the thiophene ring while preserving the free carboxylic acid for subsequent derivatization.

Reagents & Materials:

  • 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (1.0 eq, 0.5 mmol) [3]

  • Aryl boronic acid (1.5 eq, 0.75 mmol)

  • Pd(Amphos)Cl2 (0.05 eq, 5 mol%)

  • Potassium phosphate (K3PO4) (3.0 eq, 1.5 mmol)

  • 1,4-Dioxane / H2O (4:1 v/v, 5 mL)

Step-by-Step Methodology:

  • Preparation of the Reaction Mixture: In an oven-dried 20 mL microwave vial equipped with a magnetic stir bar, add the bromothiophene core, aryl boronic acid, and K3PO4.

    • Causality: Solid K3PO4 is preferred over carbonates as it provides higher local basicity to accelerate the transmetalation step, which is the rate-limiting step for sterically hindered substrates.

  • Solvent Addition and Degassing: Add 5 mL of the Dioxane/H2O mixture. Seal the vial with a septum cap. Sparge the solution with Argon gas for 10 minutes.

    • Causality: Oxygen must be rigorously excluded. Dissolved O2 will rapidly oxidize the active Pd(0) species to inactive Pd(II) complexes, halting the catalytic cycle and promoting boronic acid homocoupling.

  • Catalyst Addition: Briefly open the vial under a positive flow of Argon, add Pd(Amphos)Cl2, and reseal.

  • Heating: Heat the reaction mixture in a pre-heated oil bath at 100 °C for 8 hours. Monitor the reaction via LC-MS.

  • Workup (Self-Validating System): Cool the mixture to room temperature. Dilute with EtOAc (10 mL) and add 1M HCl dropwise until the aqueous layer reaches pH ~3.

    • Causality: The product contains a free carboxylic acid. It will partition into the aqueous layer as a carboxylate salt under the basic reaction conditions. Acidification ensures the product is fully protonated and partitions into the organic (EtOAc) layer.

  • Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via reverse-phase preparative HPLC.

Protocol B: Amide Bond Formation (HATU/DIPEA)

Objective: To functionalize the acetic acid moiety with a primary or secondary amine, creating a stable amide linkage.

Reagents & Materials:

  • 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (or its Suzuki-coupled derivative) (1.0 eq, 0.5 mmol)

  • Primary/Secondary Amine (1.2 eq, 0.6 mmol)

  • HATU (1.2 eq, 0.6 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (3 mL)

Step-by-Step Methodology:

  • Activation: Dissolve the carboxylic acid core in anhydrous DMF (3 mL) at room temperature. Add DIPEA, followed by HATU. Stir for 10 minutes.

    • Causality: DIPEA deprotonates the carboxylic acid. The carboxylate then attacks HATU to form a highly reactive O-At (7-azabenzotriazole) active ester. A 10-minute pre-activation ensures complete conversion to the active ester before the amine is introduced, preventing side reactions.

  • Amine Addition: Add the amine to the activated mixture. Stir at room temperature for 2 hours.

  • Reaction Monitoring: Check completion via TLC (eluent: 5% MeOH in DCM). The active ester intermediate should completely disappear, replaced by a higher Rf (less polar) amide spot.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 x 10 mL).

    • Causality: NaHCO3 neutralizes excess HATU and removes water-soluble byproducts (like the HOAt leaving group) into the aqueous phase.

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL).

    • Causality: DMF is notoriously difficult to remove via evaporation. Washing with aqueous LiCl effectively pulls DMF out of the EtOAc layer due to the high solvation energy of lithium ions in DMF.

  • Isolation: Dry the organic layer over MgSO4, concentrate, and purify via flash column chromatography.

References

  • Iida T, Ubukata M, Mitani I, et al. Discovery of potent liver-selective stearoyl-CoA desaturase-1 (SCD1) inhibitors, thiazole-4-acetic acid derivatives, for the treatment of diabetes, hepatic steatosis, and obesity. European Journal of Medicinal Chemistry. 2018;158:832-852. Available at:[Link]

  • Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules. 2021;26(18):5605. Available at:[Link]

  • American Elements. CAS 1548344-96-2 | 2-[2-(3-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid. Product Catalog. 2022. Available at:[Link]

Application

in vitro assays for testing the biological activity of thiazole compounds

An In-Depth Guide to In Vitro Assays for Testing the Biological Activity of Thiazole Compounds Introduction: The Thiazole Scaffold in Modern Drug Discovery The thiazole ring, a five-membered aromatic heterocycle containi...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to In Vitro Assays for Testing the Biological Activity of Thiazole Compounds

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing both sulfur and nitrogen, stands as a cornerstone scaffold in medicinal chemistry.[1] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets. Thiazole derivatives are not only present in natural products like Vitamin B1 (Thiamine) but are also integral components of numerous clinically approved drugs, including the anticancer agent Dasatinib, the antiretroviral Ritonavir, and the antifungal Abafungin.[1][2] This broad spectrum of pharmacological activity, spanning anticancer, antimicrobial, anti-inflammatory, and antioxidant effects, necessitates a robust and systematic approach for evaluating the biological potential of novel thiazole-based compounds in a preclinical setting.[3][4][5]

This comprehensive guide provides detailed application notes and validated protocols for a suite of essential in vitro assays designed to screen and characterize the biological activities of thiazole derivatives. The focus is on explaining the causality behind experimental choices to ensure the generation of reliable, reproducible, and meaningful data for drug development professionals.

Section 1: Anticancer and Cytotoxicity Screening

A primary and critical step in evaluating thiazole derivatives for oncology applications is to determine their cytotoxic effects on cancer cell lines.[1] These assays measure a compound's ability to inhibit cell proliferation or induce cell death, providing a quantitative measure of its potential as an anticancer agent.[6][7]

Core Assay: MTT Cell Viability Assay

The MTT assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[1][8]

Principle of the Assay: The assay's mechanism is centered on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), by mitochondrial dehydrogenases in metabolically active, living cells.[8][9] This reaction produces a purple, insoluble formazan product.[10] The quantity of formazan generated is directly proportional to the number of viable cells.[8] The formazan crystals are then solubilized, and the absorbance of the resulting colored solution is measured spectrophotometrically. A decrease in signal compared to untreated control cells indicates a reduction in cell viability.

Workflow for In Vitro Cytotoxicity Assessment

MTT_Workflow cluster_prep Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis Cell_Seeding 1. Seed Cancer Cells in 96-well Plates Adherence 2. Allow Cells to Adhere (Overnight Incubation) Cell_Seeding->Adherence Serial_Dilution 3. Prepare Serial Dilutions of Thiazole Compounds Add_Compound 4. Treat Cells with Compounds (24, 48, or 72h Incubation) Serial_Dilution->Add_Compound Add_MTT 5. Add MTT Reagent (2-4h Incubation) Add_Compound->Add_MTT Solubilize 6. Solubilize Formazan Crystals (e.g., with DMSO) Add_MTT->Solubilize Read_Absorbance 7. Measure Absorbance (~570 nm) Solubilize->Read_Absorbance Calculate_Viability 8. Calculate % Viability and Determine IC50 Read_Absorbance->Calculate_Viability

Caption: A general workflow for assessing the in vitro anticancer activity of novel compounds using the MTT assay.[11]

Detailed Protocol: MTT Assay

Materials:

  • Thiazole compound stock solution (typically in DMSO)

  • Human cancer cell lines (e.g., MCF-7 for breast, HepG2 for liver, A549 for lung)[1]

  • Complete cell culture medium (e.g., RPMI 1640 with 10% FBS)[1]

  • 96-well flat-bottom plates

  • MTT solution (5 mg/mL in sterile PBS)[10]

  • Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[10]

  • Microplate reader

Procedure:

  • Cell Seeding: In a 96-well plate, seed cells at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[10]

  • Compound Treatment: Prepare serial dilutions of the thiazole compounds in culture medium. The final DMSO concentration should be consistent across all wells and non-toxic (typically <0.5%).[8] Remove the old medium and add 100 µL of the diluted compounds to the respective wells.

  • Controls: Include the following controls:

    • Untreated Control: Cells treated with medium only.

    • Vehicle Control: Cells treated with the highest concentration of the solvent (e.g., DMSO) used.[10]

    • Medium Blank: Wells containing culture medium but no cells, to measure background absorbance.[8]

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[10]

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C. During this period, viable cells will convert the MTT into visible purple formazan crystals.[10]

  • Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[8]

  • Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[8]

  • Data Analysis:

    • Subtract the average absorbance of the medium blank from all other readings.

    • Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) * 100

    • Plot the % Viability against the compound concentration (on a log scale) to determine the IC₅₀ value—the concentration at which 50% of cell growth is inhibited.[11]

Data Presentation: Cytotoxicity of Thiazole Derivatives
Compound ClassTarget Cell LineIC₅₀ (µM)Reference CompoundIC₅₀ (µM)Source
Thiazole-Thiadiazole HybridsHepG2-1 (Liver)0.69 - 49.39Doxorubicin0.72[12]
5-(2′-indolyl)thiazolesBT-474 (Breast)30--[13]
Thiazole Derivative 4cMCF-7 (Breast)2.57 ± 0.16Staurosporine6.77 ± 0.41[6]
Thiazole Derivative 4cHepG2 (Liver)7.26 ± 0.44Staurosporine8.4 ± 0.51[6]
Thiazole-Based Chalcone 5uA375 (Melanoma)< 2.0--[14]
Mechanistic Insight: Key Signaling Pathways

Many thiazole-based anticancer agents exert their effects by inhibiting specific signaling pathways crucial for cancer cell survival and proliferation.[2] A frequently deregulated pathway in human cancers is the Phosphatidylinositol-3-kinase (PI3K)/Akt pathway.[4]

PI3K_Akt_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Recruits Akt Akt PDK1->Akt Phosphorylates (Activates) mTOR mTOR Akt->mTOR Activates Apoptosis_Inhibition Inhibition of Apoptosis Akt->Apoptosis_Inhibition Promotes Cell_Growth Cell Growth & Proliferation mTOR->Cell_Growth Promotes Thiazole Thiazole Inhibitor Thiazole->PI3K Inhibits Thiazole->Akt Inhibits

Caption: The PI3K/Akt signaling pathway, a common target for thiazole-based anticancer agents.[2][4]

Section 2: Antimicrobial Activity Screening

The emergence of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. Thiazole derivatives have shown considerable promise, exhibiting activity against a range of bacteria and fungi.[15][16][17]

Core Assay: Minimum Inhibitory Concentration (MIC)

The MIC assay is the gold standard for determining the antimicrobial potency of a compound. It identifies the lowest concentration of an agent that inhibits the visible growth of a microorganism after a defined incubation period.[12]

Principle of the Assay: The assay is based on challenging a standardized inoculum of a microorganism with serial dilutions of the test compound in a liquid growth medium.[12] Following incubation, the wells are visually inspected for turbidity (an indicator of microbial growth). The lowest concentration of the compound that prevents visible growth is recorded as the MIC.[18]

Detailed Protocol: Broth Microdilution MIC Assay

Materials:

  • Thiazole compound stock solution (in DMSO)

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) or fungal strains (Candida albicans)[15]

  • Appropriate liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi)[19]

  • Sterile 96-well microplates

  • Standardized microbial inoculum (e.g., 0.5 McFarland standard)

  • Resazurin dye (optional, as a growth indicator)[18]

Procedure:

  • Compound Dilution: Add 50 µL of sterile broth to all wells of a 96-well plate. Add 50 µL of the thiazole stock solution to the first well of a row.

  • Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and continuing this process across the plate. This creates a gradient of compound concentrations.[12]

  • Inoculum Preparation: Prepare a standardized suspension of the target microorganism, adjusting its turbidity to match a 0.5 McFarland standard. Dilute this suspension in broth to achieve the final desired inoculum concentration (e.g., 5 x 10⁵ CFU/mL).

  • Inoculation: Add 50 µL of the standardized inoculum to each well, bringing the final volume to 100 µL.

  • Controls:

    • Growth Control: Well containing broth and inoculum, but no compound.

    • Sterility Control: Well containing broth only.

    • Positive Control: A known antibiotic (e.g., Ciprofloxacin) or antifungal (e.g., Fluconazole).

  • Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria, 26°C for fungi) for 18-24 hours.[19]

  • MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the thiazole compound in which no visible growth is observed.

Data Presentation: Antimicrobial Activity of Thiazole Derivatives
CompoundTarget OrganismMIC (µg/mL)Source
Compound 2eBacillus subtilis (Gram +)125[15]
Compound 2ePseudomonas aeruginosa (Gram -)250[15]
Compound 2eCandida albicans (Fungus)500[15]
Derivative 10bProteus vulgaris1024[20]
Derivative 43aS. aureus & E. coli16.1 µM[17]

Section 3: Antioxidant Capacity Evaluation

Oxidative stress, resulting from an imbalance between free radicals and antioxidants, is implicated in numerous diseases. Thiazole derivatives have been investigated for their potential to scavenge these harmful free radicals.[1][21]

Core Assay: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple, rapid, and widely used method for evaluating the free radical scavenging activity of compounds.[22][23]

Principle of the Assay: DPPH is a stable free radical that has a deep violet color in solution, with a characteristic absorbance maximum around 517 nm.[22] When an antioxidant compound donates a hydrogen atom or an electron to DPPH, the radical is neutralized to its reduced form, DPPH-H. This reduction results in a color change from violet to yellow, causing a decrease in absorbance at 517 nm.[21][22] The extent of this color change is directly proportional to the antioxidant capacity of the test compound.[21]

Detailed Protocol: DPPH Assay

Materials:

  • Thiazole compound stock solution (in methanol or ethanol)

  • DPPH solution (e.g., 0.1 mM in methanol)[22]

  • Methanol or ethanol

  • Positive controls (e.g., Ascorbic Acid, Trolox, Gallic Acid)[15][21]

  • 96-well microplate

  • Microplate reader

Procedure:

  • Solution Preparation: Prepare a fresh DPPH working solution. Store it in an amber bottle and protect it from light.[22] Prepare serial dilutions of the thiazole compounds and positive controls in the solvent.[21]

  • Reaction Setup: In a 96-well plate, add a fixed volume of the test compound dilutions to the wells (e.g., 180 µL).

  • Reaction Initiation: Add a small volume of the DPPH solution to each well (e.g., 20 µL) to start the reaction.[24]

  • Controls:

    • Control: A well containing the solvent and the DPPH solution, but no test compound.[23]

  • Incubation: Mix the contents gently and incubate the plate in the dark at room temperature for 30 minutes.[1][24]

  • Absorbance Measurement: Measure the absorbance of all wells at 517 nm using a microplate reader.[22][24]

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging Activity = [ (A_control - A_sample) / A_control ] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.[22]

    • Plot the % Scavenging Activity against compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).[24]

Data Presentation: Antioxidant Activity of Thiazole Derivatives
CompoundIC₅₀ (µM)Reference CompoundIC₅₀ (µM)Source
LMH60.185 ± 0.049Trolox3.10 ± 0.92[21]
LMH70.221 ± 0.059Trolox3.10 ± 0.92[21]
Compound 2b29.16 ± 0.009Gallic Acid29.48 ± 0.014[15]
Compound 2e33.14 ± 0.002Gallic Acid29.48 ± 0.014[15]

Section 4: Anti-inflammatory Activity Assessment

Chronic inflammation contributes to a wide range of diseases, making anti-inflammatory agents a key therapeutic goal.[3] Thiazole derivatives are being explored for their ability to modulate inflammatory pathways.[25]

Core Assay: Nitric Oxide (NO) Inhibition in Macrophages

Macrophages are central players in the inflammatory response. When stimulated with lipopolysaccharide (LPS), they produce large amounts of nitric oxide (NO), a key inflammatory mediator. This assay measures the ability of thiazole compounds to inhibit this NO production.[3]

Principle of the Assay: The assay utilizes the Griess reagent to quantify nitrite (a stable breakdown product of NO) in the cell culture supernatant. RAW 264.7 macrophage cells are first treated with the test compounds and then stimulated with LPS to induce inflammation and NO production. The Griess reagent reacts with nitrite to form a colored azo compound, the absorbance of which is measured spectrophotometrically and is proportional to the NO concentration.

Mechanistic Insight: The NF-κB Signaling Pathway

The transcription factor NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) is a master regulator of inflammation.[26][27] In unstimulated cells, NF-κB is held inactive in the cytoplasm by IκB proteins. Inflammatory stimuli, like LPS, trigger a signaling cascade that leads to the phosphorylation and degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including those for NO, TNF-α, and IL-6.[27][28]

NFkB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates Genes Pro-inflammatory Genes (NO, TNF-α, IL-6) Nucleus->Genes Activates Transcription Thiazole Thiazole Inhibitor Thiazole->IKK Inhibits

Caption: Simplified NF-κB signaling pathway, a key target for anti-inflammatory thiazole compounds.[27][28]

Detailed Protocol: Luciferase Reporter Assay for NF-κB Inhibition

This assay provides a quantitative measure of NF-κB transcriptional activity.

Materials:

  • HEK293 or Jurkat cells stably or transiently transfected with an NF-κB-luciferase reporter construct.[26][28]

  • Thiazole compounds.

  • Inducer (e.g., TNF-α or TPA).[28]

  • Luciferase assay reagent kit.

  • Luminometer.

Procedure:

  • Cell Culture: Seed the transfected cells in a 96-well plate and allow them to adhere.

  • Pre-treatment: Treat the cells with various concentrations of the thiazole compound for 1 hour.[28]

  • Induction: Stimulate the cells with an inducer like TNF-α or TPA to activate the NF-κB pathway. Incubate for a defined period (e.g., 6-18 hours).[28]

  • Cell Lysis: Lyse the cells according to the luciferase kit manufacturer's protocol.

  • Luminescence Measurement: Add the luciferase substrate to the cell lysate and immediately measure the luminescence using a microplate luminometer.[29]

  • Data Analysis:

    • Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected control reporter).

    • Calculate the percentage of inhibition relative to the induced, untreated control.

    • Determine the IC₅₀ value for NF-κB inhibition.

Section 5: Specific Enzyme Inhibition Assays

Many drugs function by inhibiting specific enzymes. Thiazole derivatives have been identified as inhibitors of a diverse range of enzymes, including kinases, carbonic anhydrases, and monoamine oxidases.[1][2][30][31]

General Principle of Enzyme Inhibition Assays

These assays measure the ability of a compound to reduce the rate of a reaction catalyzed by a specific enzyme. Typically, the enzyme, substrate, and various concentrations of the inhibitor (the thiazole compound) are combined. The formation of the product (or disappearance of the substrate) is monitored over time, often through a change in absorbance or fluorescence.

Detailed Protocol: Spectrophotometric Assay for Carbonic Anhydrase (CA) Inhibition

Principle: This assay measures the inhibition of CA-catalyzed hydration of CO₂. A more common and convenient method involves monitoring the esterase activity of CA using p-nitrophenyl acetate (p-NPA) as a substrate. The enzyme catalyzes the hydrolysis of p-NPA to p-nitrophenol, a yellow product that can be quantified by measuring its absorbance at ~400 nm.[31][32]

Materials:

  • Purified human carbonic anhydrase isoenzymes (e.g., hCA I, hCA II)[31]

  • Thiazole compounds

  • Tris-HCl buffer

  • p-Nitrophenyl acetate (p-NPA) substrate solution (in acetonitrile)

  • Positive control inhibitor (e.g., Acetazolamide, AAZ)[31]

  • 96-well plate and microplate reader

Procedure:

  • Reaction Setup: In a 96-well plate, add buffer, the enzyme solution, and various concentrations of the thiazole compound or the standard inhibitor.

  • Pre-incubation: Incubate the mixture for a short period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.[1]

  • Reaction Initiation: Add the p-NPA substrate solution to all wells to start the reaction.

  • Kinetic Measurement: Immediately begin monitoring the increase in absorbance at ~400 nm over time using a microplate reader in kinetic mode.

  • Data Analysis:

    • Determine the initial reaction rate (V₀) for each concentration from the linear portion of the absorbance vs. time plot.

    • Calculate the percentage of inhibition for each concentration.

    • Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.[31]

Data Presentation: Enzyme Inhibition by Thiazole Derivatives
Compound ClassTarget EnzymeIC₅₀Source
Thiazole-methylsulfonyl derivativeshCA I39.38–198.04 µM[31]
Thiazole-methylsulfonyl derivativeshCA II39.16–86.64 µM[31]
Dihydroxy-phenyl thiazoles (3j, 3t)MAO-B0.027 µM, 0.025 µM[30]
Benzothiazole-based selone 3Tyrosinase0.47 µM[33]
Phenyl sulfonyl thiazole (Compound 40)B-RAFV600E Kinase23.1 ± 1.2 nM[2]

References

  • Application Notes and Protocols for Evaluating the Anti-Inflammatory Properties of Thiazoles. Benchchem.
  • Validation of In Vitro Assays for Novel Thiadiazole Compounds: A Compar
  • Application Notes and Protocols for Cell Viability Assays (MTT, XTT) of Thiazole-Based Compounds. Benchchem.
  • Technical Support Center: Addressing Cytotoxicity of Thiazole-Based Compounds in Cell-Based Assays. Benchchem.
  • Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. PLOS.
  • Preliminary In-Vitro Screening of Thiazole-Based Compounds: A Technical Guide. Benchchem.
  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to d
  • Application Notes and Protocols: DPPH Assay for Antioxidant Activity of 3,7-Dihydroxyflavone. Benchchem.
  • Synthesis, In Vitro Antimicrobial, and Antioxidant Activities of Novel Thiazole Deriv
  • In vitro and in silico evaluation of new thiazole compounds as monoamine oxidase inhibitors. PubMed.
  • DPPH Assay Protocol for Antioxidant Activity. Scribd.
  • DPPH Assay. Bio-protocol.
  • Synthesis and Evaluation of New Thiazole Derivatives as Potential Antimicrobial Agents. PubMed.
  • Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega.
  • Biological and Anti-Inflammatory Evaluation of Two Thiazole Compounds in RAW Cell Line: Potential cyclooxygenase-2 Specific Inhibitors. PubMed.
  • Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. PMC.
  • Characterization & Invitro Antioxidant Activity of 1, 3, 4 Thiadiazole Derivatives of Thiazolidinone. Scholars Middle East Publishers.
  • Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Deriv
  • In vitro antioxidant activity of thiazolidinone derivatives of 1,3-thiazole and 1,3,4-thiadiazole. PubMed.
  • Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI.
  • Discovery of new thiazolo[4,5-b] pyridine-based 1,2,3-triazoles as potent antioxidant agents: in vitro and in silico investig
  • One-pot synthesis and in-vitro anticancer evalu
  • Design, Synthesis, and In Vitro Anticancer Evaluation of Thiazole-Based Chalcones Linked to Sulfanilamide as Tumor-Associated Carbonic Anhydrase IX and XII Inhibitors.
  • Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors. PMC.
  • DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. MDPI.
  • Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion.
  • Alvetex Scaffold Protocol: MTT cell viability assay. REPROCELL.
  • DPPH Antioxidant Assay Kit D678 manual. DOJINDO.
  • In vitro study of antibacterial effect of new thiazole, imidazole and tetrahydropyridine derivatives against Proteus vulgaris. SciSpace.
  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd
  • Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole deriv
  • Discovery and synthesis of novel thiazole-based compounds. Benchchem.
  • Synthesis, Cytotoxicity and Antioxidant Activity Evaluation of Some Thiazolyl–C
  • In-vitro COX-1 and COX-2 enzyme inhibition assay data.
  • Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition. MDPI.
  • TPP-Thiazole Derivatives Ameliorate Psoriasiform Inflammation by Glycolysis Inhibition. (Unavailable Link)
  • Thiazole- and Benzothiazole-Based Organoselenium Compounds as Dual-Action Agents: Tyrosinase Inhibitors and Functional Mimics of Glutathione Peroxidase.
  • A selective small molecule NF-κB inhibitor from a high-throughput cell based assay for “AP-1 hits”. PMC.
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  • DETERMINATION OF MINIMUM INHIBITORY CONCENTRATION (MIC)
  • Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evalu
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Method

protocol for Stille cross-coupling with 3-bromothiophene derivatives

Application Note: Stille Cross-Coupling Protocols for 3-Bromothiophene Derivatives Introduction & Scope 3-Bromothiophene is an indispensable building block in the synthesis of conjugated polymers, organic field-effect tr...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Stille Cross-Coupling Protocols for 3-Bromothiophene Derivatives

Introduction & Scope

3-Bromothiophene is an indispensable building block in the synthesis of conjugated polymers, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs)[1]. Functionalizing the 3-position of the thiophene ring allows researchers to precisely tune the electronic and photophysical properties of donor-π-acceptor (D–π–A) molecules[1]. The Stille cross-coupling reaction—a palladium-catalyzed carbon-carbon bond-forming process between organohalides and organostannanes—stands out for its exceptional functional group tolerance, mild reaction conditions, and high regioselectivity[2].

Mechanistic Insights & Causality (E-E-A-T)

As an application scientist, it is critical to understand the "why" behind experimental conditions rather than just the "how." The catalytic cycle of the Stille coupling consists of three primary steps: oxidative addition, transmetalation, and reductive elimination[2].

  • Oxidative Addition : The Pd(0) active species inserts into the C-Br bond of 3-bromothiophene. The 3-position of thiophene is electronically less activated and more sterically encumbered than the 2-position. Consequently, electron-rich and sterically accommodating ligands (e.g., PPh3​ or P(t-Bu)3​ ) are often required to facilitate this step and prevent catalyst stalling.

  • Transmetalation : This is frequently the rate-determining step[2]. The organotin reagent transfers its organic group to the Pd(II) center. To accelerate transmetalation, copper(I) co-catalysts (such as CuI or CuTC) are frequently employed. This "copper effect" involves an initial Sn-to-Cu transmetalation, forming a highly reactive organocopper intermediate that rapidly transfers the organic moiety to palladium, drastically reducing reaction times[3].

  • Reductive Elimination : The two organic groups couple to form the target 3-substituted thiophene, regenerating the active Pd(0) catalyst.

Workflow & Pathway Visualization

G Pd0 Pd(0) Catalyst (e.g., Pd(PPh3)4) OxAdd Oxidative Addition [Pd(II)(3-Thienyl)(Br)L2] Pd0->OxAdd + Ar-Br TransMet Transmetalation [Pd(II)(3-Thienyl)(R)L2] OxAdd->TransMet + R-SnBu3 - Bu3SnBr RedElim Reductive Elimination Product Formation TransMet->RedElim RedElim->Pd0 - Product Prod 3-Substituted Thiophene RedElim->Prod ArBr 3-Bromothiophene ArBr->OxAdd RSn Organotin Reagent (R-SnBu3) RSn->TransMet

Pd-catalyzed Stille cross-coupling catalytic cycle for 3-bromothiophene.

Quantitative Data: Condition Optimization

The following table summarizes validated conditions for the Stille coupling of 3-bromothiophene derivatives, highlighting the impact of catalyst and co-catalyst selection on overall yield.

ElectrophileOrganostannane NucleophileCatalyst SystemSolvent & TempYield (%)Ref
3-BromothiopheneTributyl(furan-2-yl)stannane Pd(PPh3​)4​ (5 mol%)Toluene, 90 °C, 12h82%[2]
3-BromothiopheneTrimethyl(thiophen-2-yl)stannane Pd(PPh3​)4​ (3 mol%)Toluene, Reflux, 12h70%[4]
3-BromothiopheneTributyl(phenyl)stannanePd/C (0.1 mol%) + CuINMP, 100 °C, 16h85%[5]
Oligothiophene bromideTributyl(aryl)stannane Pd(PPh3​)4​ (2.5–5 mol%)Toluene, Reflux, 12h60–75%[6]

Detailed Experimental Protocol

This protocol outlines a self-validating methodology for the coupling of 3-bromothiophene with tributyl(aryl)stannane using a standard Pd(PPh3​)4​ catalyst system[6].

Equipment & Reagents:

  • 3-Bromothiophene (1.0 equiv, rigorously dried)

  • Tributyl(aryl)stannane (1.1 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [ Pd(PPh3​)4​ ] (5 mol%)

  • Anhydrous Toluene (degassed via freeze-pump-thaw or sparging)

  • Aqueous Potassium fluoride (KF) or Tetrabutylammonium fluoride (TBAF)

Step-by-Step Procedure:

  • Reaction Setup (Inert Atmosphere) : In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromothiophene (1.0 mmol) and Pd(PPh3​)4​ (0.05 mmol). Evacuate and backfill the flask with ultra-high purity Argon three times.

    • Causality: Pd(0) is highly susceptible to oxidation; rigorous exclusion of oxygen prevents catalyst deactivation and the formation of homocoupled stannane byproducts.

  • Reagent Addition : Inject anhydrous, degassed toluene (10 mL) into the flask, followed by the dropwise addition of the tributyl(aryl)stannane (1.1 mmol) via a gas-tight syringe.

  • Catalytic Heating : Heat the reaction mixture to 90–100 °C (reflux) using a pre-heated oil bath or heating block. Stir vigorously for 12–16 hours.

    • Self-Validation: Monitor the reaction progress via TLC (Hexanes/EtOAc) or GC-MS. The disappearance of the 3-bromothiophene peak confirms the completion of the oxidative addition and transmetalation phases.

  • Quenching & Tin Removal : Cool the mixture to room temperature. Add an aqueous solution of KF (or 1.1 equiv of TBAF) and stir vigorously for 30 minutes[6].

    • Causality: Organotin byproducts (e.g., Bu3​SnBr ) are notoriously difficult to separate via standard chromatography. Fluoride ions react with tin to form insoluble polymeric tributyltin fluoride ( Bu3​SnF ), which precipitates out of solution.

  • Workup : Filter the biphasic mixture through a pad of Celite to remove the precipitated tin salts and palladium black. Wash the filter cake with ethyl acetate (3 × 15 mL). Transfer the filtrate to a separatory funnel, wash with brine, and dry the organic layer over anhydrous Na2​SO4​ .

  • Purification : Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

    • Self-Validation: Confirm the product structure and purity using 1H NMR (look for the characteristic shift in the thiophene protons) and 13C NMR.

References

  • Application Notes and Protocols: 3-Bromothiophene in the Synthesis of Organic Light-Emitting Diodes (OLEDs). Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEu1oAAQCl6m7JA3YqT82f7TSMgFTVLRSqfBtS7sosYH_pS8z8kl-IXRgPi96f2AHDTnbNaa95VLsZMVtk--SrPcZAv4nt3dW7Jxs51la9FBWVVIItlEZRvg0rH32td3Y7ya5a-S6kDMjMXOpMQQgvugEIz34P_nWa0Y9mzgMLwAHWanc_Azq8Yf06uhvnrlvZ8m6VFlkemn1dmRt7A8WZiTTRVvB19Nv3QP1H6_Pc5afTU3DuxZSs09O6aWY0TyGZsFehMr9w=]
  • Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGv5mxfGzupauXIZCwhrZ19WsZwwVJG9s7_ZUMgkkYcUuiCgEo1e6wz5VG7-LlxpmSlGlMeXgsBkG053Eb-1x23onyfRvY-rwwDHK7eXa1tzgOW-X-653iS0ymI6YWAl-tNMh4EchYwR99ek_TgsBB1bZ0NVbfP4p3L]
  • Stille Cross-Coupling Reactions of Alkenylstannanes with Alkenyl Iodides Mediated by Copper(I) Thiophene-2-carboxylate: A Density Functional Study. Organometallics - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqpfApvf__QQsOhKzJ661Gc4hjJnQ7h61HzX3EdocgLVQv7Meva3JHS6bvrc-Y59lEko2v_2eC9c69f3adxZ_-CENQPk_Z1_knJYmI0s92EvZdgVC5VJpAximVKBnoUTF2b7a9XQ==]
  • J. Schatz and M. Seßler. Thieme Connect.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-Rv4LYOSNzJQfstSXWaOrfiEX4R8RWas2JEhAvn4EXxvl9Lbq2fw56bWxlkpdxnpdG8LJMmw0z_ODwBnq_L5uZCFAd-enI7KVuDugvkCMWIPB0rCYnMB4GW5q83vDdKSnkPE2ceKDm_ipP09L4Br3xbeNoCEw1Wg6op_TFNiaiepagmmd5RGPDg==]
  • ChemInform Abstract: Optimized Stille Coupling Reactions Catalyzed by Palladium on Carbon with CuI as Cocatalyst. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe_PmecVJEx2uDJ3Sg7pjch4AfhDe_KP3NP4iizLEomoT9o0i2b0N6yzthRZ5yoEAnxUJVj8ZTp9bbe2RZmHI_SgqyNRGGseAVV3ZKJgTH7kRPQxGFQp2jjrtd1CDj3YooiVRF3RIhUZGCWX9ur_DWQmzYF1bbHONiddLaZRFDy6skD_CYxcuIeqv7pK0FSsP98b1zuCxfDYNBzNSt1ykosfXpQmWbkqExVIp_ALv1Lq5QumvjAQNwpUSpjVHZSbf1qc5IyDscvtbtyXZzfxfK_E9vq9Cjt-RNeqRQe3U=]
  • Planar Chiral Sulfur Compound Derived from [2.2]Paracyclophane: Synthesis and Applications. Thieme Connect.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRrLkHdFDVw8XALrjYUQOX2N3yP4u1nlmcm0RY-woxy8611Gk6tZO0z-ZE2kEvc8de3ltiM-LF2WOc7yRiMp4mzyKO6sa6gS7_DjsODIWUy0QjGuVfsCjIr1tZGrAOinDslRz0RqoA8YSa1G0JBdKHYkoHw9Ra03m7Cj_z8fLiEdyBTQI=]

Sources

Application

Application Note: Profiling Thiazole Derivatives as Selective Cyclooxygenase-1 (COX-1) Inhibitors

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Application Note & Experimental Protocol Guide. Introduction & Mechanistic Rationale For decades, the central dogma of...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Application Note & Experimental Protocol Guide.

Introduction & Mechanistic Rationale

For decades, the central dogma of non-steroidal anti-inflammatory drug (NSAID) development dictated that inhibiting Cyclooxygenase-2 (COX-2) reduces inflammation, while inhibiting Cyclooxygenase-1 (COX-1) induces gastrointestinal (GI) toxicity. Consequently, pharmaceutical efforts heavily favored highly selective COX-2 inhibitors (coxibs). However, the severe cardiovascular side effects associated with selective COX-2 inhibition have forced a critical paradigm shift in drug discovery[1].

Recent structure-activity relationship (SAR) studies have demonstrated that specific heterocyclic scaffolds—particularly thiazole and thiadiazole derivatives —can selectively inhibit COX-1 while maintaining an unexpectedly safe gastric profile[2]. The thiazole ring acts as a stable, lipophilic bioisostere that mimics the cis-double bonds of arachidonic acid, allowing the molecule to anchor deeply within the hydrophobic channel of the COX-1 active site[3].

By fine-tuning the substituents at the 4- and 5-positions of the thiazole core, researchers have developed novel COX-1 selective agents that offer potent anti-inflammatory, analgesic, and anti-platelet properties without the classical ulcerogenic drawbacks[2][4]. This application note details the quantitative efficacy, signaling pathways, and validated experimental protocols for screening thiazole derivatives as COX-1 inhibitors.

Quantitative Efficacy of Thiazole Derivatives

The table below synthesizes the in vitro half-maximal inhibitory concentrations (IC₅₀) of various recently developed thiazole and thiadiazole derivatives against COX-1 and COX-2.

Compound Class / IDCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (COX-2/COX-1)Key FindingRef
Thiadiazole-thiazolidinone (Cmpd 3) 1.08> 100> 92.5Highly selective for COX-1; zero gastric damage in vivo.[2]
Thiadiazole-thiazolidinone (Cmpd 4) 1.12> 100> 89.2Most potent anti-inflammatory agent in its series.[2]
Thiazole carboxamide (Cmpd 2b) 0.2390.1910.80Potent dual inhibitor; moderate anticancer activity.[3]
Aminothiazole derivative (Cmpd 1) 0.055> 100> 1800Specific COX-1 inhibitor; blocks PGE2 in inflammatory settings.[5]
2-(Trimethoxyphenyl)-thiazole (A6) 26.8829.541.10Balanced dual inhibition; comparable to meloxicam.[1]
Chlorothiophen-thiazol-amine (5b) 39.640.930.02Highly selective for COX-2; strong analgesic properties.[4]

Note: A Selectivity Index (SI) > 1.0 indicates a higher potency for COX-1 inhibition, whereas an SI < 1.0 indicates COX-2 selectivity.

Molecular Pathway: COX-1 Inhibition by Thiazole Scaffolds

The following diagram illustrates the divergence of the arachidonic acid cascade and the specific intervention point of thiazole-based COX-1 inhibitors.

Pathway AA Arachidonic Acid (Membrane Phospholipids) COX1 Cyclooxygenase-1 (COX-1) Constitutive Isoform AA->COX1 Catalyzed by COX2 Cyclooxygenase-2 (COX-2) Inducible Isoform AA->COX2 Catalyzed by PGH2 Prostaglandin H2 (PGH2) Unstable Intermediate COX1->PGH2 COX2->PGH2 TXA2 Thromboxane A2 (Platelet Aggregation) PGH2->TXA2 TXA Synthase PGE2 Prostaglandin E2 (GI Protection / Inflammation) PGH2->PGE2 PGE Synthase Thiazole Thiazole Derivatives (Selective Inhibitors) Thiazole->COX1 Competitive Inhibition

Figure 1: Arachidonic acid signaling cascade highlighting the targeted inhibition of COX-1 by thiazole derivatives.

Experimental Workflows & Protocols

To rigorously evaluate novel thiazole derivatives, a tiered screening approach is required. The workflow transitions from in vitro enzymatic screening to in vivo safety validation.

Workflow Syn 1. Compound Synthesis Thiazole Scaffold InVitro 2. In Vitro EIA Assay COX-1 / COX-2 Screening Syn->InVitro SAR 3. SAR & Selectivity Index Calculation InVitro->SAR InVivo 4. In Vivo Efficacy Edema / Air Pouch Models SAR->InVivo Selectivity Identified Tox 5. Toxicity Profiling Gastric Ulcerogenicity InVivo->Tox Efficacy Confirmed

Figure 2: Tiered drug development workflow for evaluating thiazole-based COX inhibitors.

Protocol A: In Vitro COX-1 Enzyme Immunoassay (EIA) Screening

This protocol utilizes a competitive Enzyme Immunoassay (EIA) to quantify the prostanoid products resulting from the COX-1 catalyzed reaction[1].

1. Reagent Preparation & Enzyme Reconstitution

  • Action: Reconstitute ovine or human recombinant COX-1 in Tris-HCl buffer (pH 8.0) containing 1 mM EDTA and 1 µM hematin.

  • Causality: COX enzymes require a heme prosthetic group for their peroxidase activity. Adding hematin ensures the apoenzyme is fully reconstituted into the active holoenzyme, preventing false-negative inhibition results.

2. Inhibitor Pre-Incubation

  • Action: Add 10 µL of the synthesized thiazole derivative (dissolved in DMSO) to the enzyme mixture. Incubate at 37°C for 10 minutes.

  • Causality: Thiazole derivatives often exhibit time-dependent, competitive inhibition. Pre-incubation allows the lipophilic thiazole core to penetrate and equilibrate within the narrow hydrophobic channel of COX-1 before the substrate is introduced[1].

3. Reaction Initiation & Termination

  • Action: Initiate the reaction by adding 10 µL of arachidonic acid (final concentration 100 µM). Incubate for exactly 2 minutes, then terminate the reaction by adding 1 M HCl and Stannous Chloride (SnCl₂).

  • Causality: Arachidonic acid is converted to the highly unstable intermediate PGH₂. SnCl₂ acts as a potent reducing agent that immediately converts PGH₂ into the stable prostaglandin PGF₂ₐ, which can be reliably quantified by the EIA kit.

4. EIA Quantification (Self-Validating System)

  • Action: Transfer the terminated reaction to an EIA microplate coated with anti-PGF₂ₐ antibodies.

  • Validation: Every plate must include a 100% Initial Activity (IA) well (enzyme + vehicle without inhibitor) and a Background (BG) well (heat-inactivated enzyme).

  • Trustworthiness Metric: The assay is only valid if the IA signal is at least 5 times greater than the BG signal. A positive control (e.g., Aspirin or Naproxen) must be run in parallel to confirm the assay's sensitivity to known COX-1 inhibitors[4].

Protocol B: In Vivo Gastric Ulcerogenicity Profiling

Because COX-1 inhibition is classically associated with GI toxicity, proving that a novel thiazole derivative is non-ulcerogenic is a critical developmental milestone[2].

1. Animal Preparation & Fasting

  • Action: Isolate adult Wistar rats and withhold food for 24 hours prior to the experiment, allowing free access to water.

  • Causality: Fasting eliminates the food bolus from the stomach. This prevents food from buffering gastric acid and ensures the gastric mucosa is directly exposed to the physiological consequences of systemic COX-1 inhibition (depletion of gastroprotective PGE₂).

2. Compound Administration (Self-Validating System)

  • Action: Administer the thiazole derivative orally via gavage at a dose equivalent to 5x the effective anti-inflammatory dose (ED₅₀).

  • Validation: Divide the cohort into three groups:

    • Test Group: Thiazole derivative in 0.5% carboxymethyl cellulose (CMC).

    • Negative Control: 0.5% CMC vehicle only.

    • Positive Control: Indomethacin (30 mg/kg), a known ulcerogenic NSAID[2].

3. Macroscopic Evaluation

  • Action: Euthanize the animals 6 hours post-administration. Excise the stomachs, open them along the greater curvature, and rinse with cold saline. Examine under a stereomicroscope to score lesions (0 = no lesions, 1 = hyperemia, 2 = one or two slight lesions, 3 = severe lesions/ulcers).

4. Histological Validation

  • Action: Fix the gastric tissue in 10% buffered formalin, embed in paraffin, section at 5 µm, and stain with Hematoxylin and Eosin (H&E).

  • Causality: Macroscopic scoring is inherently subjective and prone to observer bias. H&E staining provides a self-validating, objective cellular metric. It confirms whether macroscopic hyperemia correlates with actual microscopic mucosal desquamation, inflammatory cell infiltration, or micro-hemorrhages, definitively proving the gastric safety of the thiazole scaffold[2].

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Debromination in Synthetic Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the unintended loss of bromine atoms (protodehalogenation or over-reduc...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the unintended loss of bromine atoms (protodehalogenation or over-reduction) during subsequent chemical transformations.

Here, we provide mechanistic causality, validated troubleshooting workflows, and step-by-step protocols to ensure the integrity of your halogenated intermediates.

Module 1: Mechanistic Origins of Debromination

Q: Why does my aryl bromide undergo debromination instead of the desired cross-coupling? A: Unwanted debromination (protodehalogenation) is a competing off-cycle pathway in palladium-catalyzed reactions. Following the oxidative addition of the aryl bromide to the Pd(0) catalyst to form an Ar-Pd(II)-Br complex, the intermediate can undergo an unintended hydride transfer[1][2]. This hydride typically originates from protic solvents (like ethanol), the backbone of boronic esters, or amine bases[1][3]. Once the Ar-Pd(II)-H species is formed, it rapidly undergoes reductive elimination to yield the debrominated arene (Ar-H) and regenerates the Pd(0) catalyst, effectively killing your yield[1][3].

Mechanism Pd0 Pd(0) Catalyst ArPdBr Ar-Pd(II)-Br (Oxidative Addition) Pd0->ArPdBr Ar-Br Transmetalation Ar-Pd(II)-R (Transmetalation) ArPdBr->Transmetalation Boronic Acid/Ester Hydride Ar-Pd(II)-H (Hydride Transfer) ArPdBr->Hydride Hydride Source (Solvent/Base) Transmetalation->Pd0 Product Ar-R (Desired Product) Transmetalation->Product Reductive Elimination Hydride->Pd0 Debrom Ar-H (Debrominated Byproduct) Hydride->Debrom Reductive Elimination

Catalytic cycle showing the competing protodehalogenation pathway.

Module 2: Troubleshooting Cross-Coupling Reactions

Q: I am performing a Suzuki-Miyaura coupling and seeing >20% debrominated byproduct. How can I suppress this? A: You must systematically eliminate hydride sources and accelerate the transmetalation and reductive elimination steps:

  • Solvent Selection: Switch from primary/secondary alcohols (ethanol, methanol) to tert-butanol or aprotic solvents (dioxane, THF, toluene). Primary alcohols readily undergo β-hydride elimination to generate Pd-hydrides, whereas tert-butanol lacks β-hydrogens[4].

  • Base Selection: Strong alkoxide bases act as hydride donors. Switch to milder, inorganic bases like K₃PO₄, Cs₂CO₃, or CsF[2][5].

  • Ligand Tuning: Employ bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos). These ligands sterically crowd the palladium center, accelerating the desired reductive elimination and outcompeting the higher-activation-energy protodehalogenation pathway[5].

  • Boronic Ester Design: In B-alkyl couplings, the boronic ester skeleton itself can be a hydride source. Using neopentyldiol boronic esters combined with potassium trimethylsilanolate (TMSOK) prevents this specific degradation pathway[1].

Q: My Heck reaction with a bromoindazole is failing due to debromination. What is the fix? A: The addition of a catalytic amount of a bromide source, such as tetrabutylammonium bromide (TBAB) or sodium bromide (NaBr), can significantly suppress debromination. The excess halide shifts the equilibrium of the oxidative addition complex, stabilizing the Pd intermediate against hydride insertion[5].

Q: Are there alternative coupling strategies that completely avoid protodehalogenation? A: Yes. Metallaphotoredox catalysis utilizes single-electron radical pathways that bypass traditional two-electron Pd-hydride intermediates. For example, nickel-catalyzed cross-coupling using bis(trimethylaluminum)-1,4-diazabicyclo[2.2.2]octane (DABAl-Me₃) as a radical precursor enables rapid methylation of aryl bromides without any detectable protodehalogenation[6][7].

Troubleshooting Start Debromination Detected Solvent 1. Solvent Optimization Switch to t-BuOH or Aprotic Start->Solvent Base 2. Base Selection Use Milder Bases (K3PO4, CsF) Solvent->Base Ligand 3. Ligand Tuning Use Bulky Phosphines (XPhos) Base->Ligand Success Optimized Reaction (Debromination Suppressed) Ligand->Success

Logical workflow for troubleshooting debromination in cross-coupling.

Module 3: Troubleshooting Hydrogenation & Reductions

Q: I need to reduce a nitro group on my molecule using catalytic hydrogenation (Pd/C, H₂), but my aryl bromide is being cleaved. How do I prevent this? A: Catalytic hydrogenation can easily over-reduce and cleave C-Br bonds. To prevent this:

  • Dehalogenation Inhibitors: Add specific catalyst poisons that selectively inhibit the dehalogenation active sites on the metal surface without stopping the primary reduction. A highly effective industrial inhibitor is a mixture of sodium phosphite (55-80%) and ethanolamine (20-45%), used at 0.6% by weight of the substrate[8]. Other common inhibitors include morpholine or triphenyl phosphite[8].

  • Alternative Metals: Consider switching from Pd/C to Pt/C, PtO₂, or Raney Nickel under strictly controlled temperature and pressure conditions, as Palladium is notoriously active for hydrodehalogenation[8][9].

Data Presentation: Optimization Parameters

ParameterHigh Debromination RiskLow Debromination Risk (Optimized)Mechanistic Rationale
Solvent Ethanol, Methanoltert-Butanol, Dioxane, TolueneElimination of β-hydride donors[4].
Base NaOMe, NaOHK₃PO₄, CsF, Cs₂CO₃Milder bases prevent off-cycle hydride generation[2].
Ligand PPh₃XPhos, SPhos, RuPhosBulky ligands accelerate desired reductive elimination[5].
Heck Additive NoneTBAB, NaBrHalide salts stabilize the Pd-complex[5].
H₂ Additive NoneSodium phosphite + EthanolamineSelectively poisons dehalogenation active sites[8].

Experimental Protocols (Self-Validating Systems)

Protocol 1: Optimized Suzuki-Miyaura Coupling (Debromination-Suppressed)
  • Preparation: To an oven-dried Schlenk flask under an inert Argon atmosphere, add the aryl bromide (1.0 equiv), arylboronic acid (1.2 equiv), and a mild base such as K₃PO₄ or CsF (2.0 equiv)[2][3].

  • Catalyst Loading: Add the Palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%) and a bulky biaryl phosphine ligand (e.g., XPhos, 4-10 mol%)[2][5].

  • Solvent Addition: Evacuate and backfill the vessel with Argon three times. Add a degassed, aprotic solvent mixture (e.g., Dioxane/H₂O 4:1) or tert-butanol via syringe[2][4].

  • Reaction Execution: Heat the mixture to the lowest effective temperature (e.g., 60-80 °C) to disfavor the higher-activation-energy debromination pathway[2][5].

  • Self-Validation Checkpoint: At t=2h, analyze an aliquot via LC-MS. The ratio of the desired product mass [M+H] to the debrominated mass [M-Br+H] should be >95:5. If significant Ar-H is detected, abort, and re-evaluate the solvent's anhydrous integrity.

  • Work-up: Cool to room temperature, quench with water, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via column chromatography[2][3].

Protocol 2: Selective Nitro Reduction in the Presence of an Aryl Bromide
  • Preparation: In a high-pressure autoclave, charge the brominated nitroarene and the solvent (e.g., methanol)[8].

  • Catalyst & Inhibitor: Add the hydrogenation catalyst (e.g., Raney Nickel or Pt/C) and the dehalogenation inhibitor (0.6 wt% relative to substrate, formulated from 60% sodium phosphite and 40% ethanolamine)[8].

  • Purging: Seal the autoclave. Purge with Nitrogen three times, followed by Hydrogen three times[8].

  • Reaction: Pressurize with H₂ (e.g., 0.8–1.0 MPa) and heat to 70 °C. Monitor hydrogen uptake[8].

  • Self-Validation Checkpoint: The inhibitor ensures aniline formation with <1% debromination. If H₂ uptake exceeds the theoretical stoichiometric amount for the nitro group, immediately cool and vent the reactor, as over-reduction is occurring[8][9].

  • Isolation: Once hydrogen uptake ceases, cool the reactor, vent safely, filter the catalyst, and concentrate the filtrate[8][9].

Sources

Optimization

Technical Support Center: Purification of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid via recrystalliz...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid via recrystallization. This document moves beyond a simple protocol, offering in-depth troubleshooting, frequently asked questions, and the scientific rationale behind the recommended procedures to ensure a robust and successful purification process.

Pre-Recrystallization Analysis: Understanding the Compound

Effective purification begins with an understanding of the target molecule's physicochemical properties. 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid is a heterocyclic compound possessing both acidic (carboxylic acid) and relatively non-polar (bromothiophene, thiazole rings) functionalities. This dual nature is the primary determinant for solvent selection.

Compound Key Properties:

PropertyValueSource
CAS Number 1548344-96-2[1]
Molecular Formula C₉H₆BrNO₂S₂[1]
Molecular Weight 304.2 g/mol [1]
Appearance Typically a solid[2]

Frequently Asked Questions: Initial Considerations

Q1: What are the likely impurities in my crude sample?

A1: Impurities can originate from unreacted starting materials, reagents, or side-products. For a compound like this, common impurities may include precursors to the thiazole or thiophene rings, coupling reagents, or isomers.[3] A pre-purification work-up, such as washing the crude material with a dilute base to remove acidic impurities or a dilute acid to remove basic impurities, can be beneficial.[3]

Q2: Why is recrystallization a suitable method for this compound?

A2: Recrystallization is an ideal technique for purifying solid organic compounds to a high degree.[4] It relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the crude material in a minimal amount of hot solvent and allowing it to cool slowly, the desired compound will crystallize out, leaving the more soluble impurities behind in the "mother liquor".[5]

The Recrystallization Workflow: A Step-by-Step Guide

The following workflow provides a systematic approach to recrystallization. The key to success is the careful selection of a solvent system, which often requires small-scale empirical testing.

G cluster_prep Preparation cluster_main Main Protocol cluster_analysis Analysis Solvent_Screening 1. Solvent Screening (Small Scale Tests) Choose_Solvent 2. Select Optimal Solvent/System Solvent_Screening->Choose_Solvent Dissolve 3. Dissolve Crude Solid in Min. Hot Solvent Choose_Solvent->Dissolve Hot_Filter 4. Hot Gravity Filtration (If Insoluble Impurities) Dissolve->Hot_Filter Optional Cool 5. Slow Cooling (Induces Crystallization) Dissolve->Cool If no insoluble impurities Hot_Filter->Cool Isolate 6. Isolate Crystals (Vacuum Filtration) Cool->Isolate Wash 7. Wash with Ice-Cold Solvent Isolate->Wash Dry 8. Dry Crystals (Under Vacuum) Wash->Dry Purity_Check 9. Assess Purity (e.g., Melting Point) Dry->Purity_Check

Caption: General workflow for purification by recrystallization.

Experimental Protocol: Single-Solvent Recrystallization

This protocol assumes a suitable single solvent has been identified through screening.

  • Dissolution: Place the crude 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid in an Erlenmeyer flask (the conical shape reduces solvent evaporation). Add a small volume of the selected solvent and a boiling chip.[5] Heat the mixture to a gentle boil on a hot plate.

  • Achieve Saturation: Continue adding the hot solvent in small portions until the solid just dissolves. It is critical to use the minimum amount of hot solvent required; adding too much will significantly reduce your yield.[6]

  • Hot Filtration (Optional): If you observe insoluble impurities (e.g., dust, particulates) in the hot solution, you must perform a hot gravity filtration. Pre-heat a stemless funnel and filter paper with hot solvent to prevent premature crystallization in the funnel.[5][7] Filter the hot solution into a clean, pre-warmed Erlenmeyer flask.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature.[6] Rapid cooling can trap impurities within the crystal lattice. Once at room temperature, you may place the flask in an ice-water bath to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4]

  • Washing: Wash the crystals on the filter paper with a minimal amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[6] Using room temperature or excess solvent will redissolve some of your product.

  • Drying: Allow air to be pulled through the crystals on the funnel for several minutes to help them dry. For final drying, transfer the crystals to a watch glass and place them in a vacuum oven.

Troubleshooting Guide

Encountering issues during recrystallization is common. This guide addresses the most frequent problems in a systematic way.

G Start Problem Occurred No_Crystals No Crystals Formed Possible Causes: - Too much solvent - Supersaturation Solutions: - Boil off some solvent - Scratch flask interior - Add a seed crystal - Cool to lower temp. Start->No_Crystals Solution remains clear upon cooling Oiling_Out Oiling_Out Start->Oiling_Out Liquid droplets form instead of solids Low_Yield Poor Yield / Recovery Possible Causes: - Too much solvent used - Premature crystallization - Crystals too soluble in cold solvent - Incomplete transfer Solutions: - Use min. hot solvent - Pre-heat filtration apparatus - Ensure wash solvent is ice-cold - Rinse flask with filtrate Start->Low_Yield Very few crystals are collected Impure_Product Product Still Impure Possible Causes: - Inappropriate solvent choice - Cooling was too fast Solutions: - Re-recrystallize from a different solvent - Ensure slow cooling - Use charcoal for colored impurities Start->Impure_Product Melting point is broad or low after drying

Caption: Decision tree for troubleshooting common recrystallization issues.

Q&A Troubleshooting

Problem: No crystals are forming upon cooling.

  • Possible Cause: The solution is not sufficiently saturated; too much solvent was used.[8][9]

    • Solution: Reheat the solution and boil off some of the solvent to increase the solute concentration.[3][7] Allow the concentrated solution to cool again.

  • Possible Cause: The solution is supersaturated and requires a nucleation site to begin crystallization.

    • Solution 1: Gently scratch the inside of the flask at the surface of the liquid with a glass stirring rod.[3][8] The microscopic scratches on the glass can provide a surface for crystals to form.

    • Solution 2: Add a "seed crystal" – a tiny speck of the pure compound – to the cooled solution to initiate crystallization.[9]

Problem: The compound separates as an oil instead of crystals ("oiling out").

  • Possible Cause: The boiling point of the solvent is higher than the melting point of the solute. The compound is melting before it dissolves.

    • Solution: Select a different solvent with a lower boiling point.[10]

  • Possible Cause: The solution is cooling too rapidly.[10]

    • Solution: Reheat the mixture to dissolve the oil, perhaps adding a small amount of extra solvent.[8] Then, allow the solution to cool much more slowly. Insulating the flask can help.[10]

  • Possible Cause: The presence of significant impurities is depressing the compound's melting point.[10]

    • Solution: Consider a preliminary purification step, such as passing a solution of the crude material through a small plug of silica gel, before attempting recrystallization.[3]

Problem: The final yield of purified crystals is very low.

  • Possible Cause: Too much solvent was used during the initial dissolution step, causing a significant amount of the product to remain in the mother liquor.[6][9]

    • Solution: In future attempts, be meticulous about adding the minimum amount of hot solvent needed for dissolution. You can try to recover some of the lost product by evaporating the mother liquor and re-crystallizing the residue.[9]

  • Possible Cause: Premature crystallization occurred during a hot filtration step.

    • Solution: Ensure the filtration apparatus (funnel, filter paper, receiving flask) is adequately pre-heated before pouring the hot solution through it.[5][7]

  • Possible Cause: The crystals were washed with solvent that was not sufficiently cold, or too much washing solvent was used.

    • Solution: Always use ice-cold solvent for washing and apply it sparingly, just enough to cover the crystals.[6]

Advanced FAQs

Q1: How do I systematically choose the best recrystallization solvent?

A1: An ideal solvent should dissolve the compound completely when hot but very poorly when cold. Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[7] Given the structure of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid, solvents of intermediate polarity are a good starting point.

Solvent Screening Protocol:

  • Place ~20-30 mg of your crude solid into several small test tubes.

  • To each tube, add a different solvent dropwise at room temperature. A good candidate solvent will NOT dissolve the solid at this stage.

  • Heat the tubes that did not show solubility at room temperature. A good solvent will now dissolve the solid at or near its boiling point.

  • Cool the tubes that showed good hot solubility in an ice bath. The best solvent will be the one from which the compound crystallizes out abundantly.

Table of Potential Solvents (Decreasing Polarity):

SolventBoiling Point (°C)PolarityNotes
Water100Very HighMay be suitable if compound forms salts; often used as an anti-solvent.
Ethanol78HighGood general-purpose solvent for moderately polar compounds.[11]
Acetone56HighLow boiling point, but often too good a solvent.[11]
Ethyl Acetate77MediumA versatile ester, often effective for compounds of this type.
Toluene111LowHigh boiling point can be problematic and may lead to oiling out.[11]
Hexanes69Very LowUnlikely to be a good single solvent, but could be used as an anti-solvent.[11]

Q2: My compound is too soluble in all single solvents I've tested. What now?

A2: This is the perfect scenario for a two-solvent recrystallization .[10] You need to find a pair of miscible solvents: one "good" solvent that dissolves the compound readily, and one "poor" or "anti-solvent" in which the compound is insoluble.[12]

Two-Solvent Protocol:

  • Dissolve the crude compound in a minimal amount of the hot "good" solvent.

  • While keeping the solution hot, add the "poor" solvent dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.

  • Add a drop or two of the hot "good" solvent to just redissolve the cloudiness.

  • Allow the solution to cool slowly, as you would for a single-solvent recrystallization.[12]

Q3: What are the key safety precautions for recrystallization?

A3: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Never heat flammable organic solvents with an open flame; always use a hot plate. Be aware of the specific hazards of the solvents you are using by consulting their Safety Data Sheets (SDS).

References

  • Benchchem. (n.d.). Technical Support Center: Optimizing Recrystallization and Purification.
  • University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs.
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • Benchchem. (n.d.). Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Derivatives.
  • Unknown Author. (n.d.). Recrystallization1.
  • Unknown Author. (n.d.). recrystallization.pdf.
  • Benchchem. (n.d.). recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid derivatives.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
  • Unknown Author. (n.d.). RECRYSTALLISATION.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemical Properties of 2-(4-Bromothiophen-2-yl)acetic Acid.
  • Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
  • Unknown Author. (n.d.). Recrystallization.
  • MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide.
  • Sapphire Bioscience. (n.d.). 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Cyclooxygenase (COX) Inhibitory Activity of Thiazole Compounds

This guide provides a comprehensive comparative analysis of thiazole-containing compounds as inhibitors of cyclooxygenase (COX) enzymes. It is intended for researchers, scientists, and drug development professionals enga...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive comparative analysis of thiazole-containing compounds as inhibitors of cyclooxygenase (COX) enzymes. It is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel anti-inflammatory agents. We will delve into the critical roles of COX isoforms, detail the experimental methodologies for assessing inhibition, and present a comparative study of various thiazole derivatives, underpinned by structure-activity relationship (SAR) insights.

The Central Role of Cyclooxygenase in Physiology and Inflammation

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is a pivotal enzyme in the inflammatory cascade.[1] It catalyzes the conversion of arachidonic acid into prostaglandins (PGs) and other prostanoids.[2][3] This enzymatic process is the primary target for non-steroidal anti-inflammatory drugs (NSAIDs).[4][5]

Two principal isoforms of COX have been identified: COX-1 and COX-2.[6][7]

  • COX-1: This isoform is constitutively expressed in most tissues and is considered a "housekeeping" enzyme.[2][7] It is responsible for producing prostaglandins that are crucial for homeostatic functions, such as protecting the stomach lining from acid, maintaining renal blood flow, and supporting platelet aggregation.[2][8]

  • COX-2: In contrast, COX-2 is an inducible enzyme.[3] Its expression is typically low in most tissues but is significantly upregulated by inflammatory stimuli like cytokines and mitogens.[4][9] The prostaglandins produced by COX-2 are major mediators of pain, fever, and inflammation.[6][7]

This functional dichotomy forms the basis of the "COX-2 hypothesis": selective inhibition of COX-2 should provide potent anti-inflammatory effects while minimizing the gastrointestinal side effects associated with the non-selective inhibition of COX-1 by traditional NSAIDs.[4] The thiazole scaffold has emerged as a privileged structure in the design of such selective inhibitors.[10][11]

The COX Signaling Pathway

The conversion of arachidonic acid is the rate-limiting step in prostanoid biosynthesis. Upon cellular stimulation, phospholipase A2 releases arachidonic acid from the cell membrane. COX enzymes then catalyze a two-step reaction to produce PGH2, the precursor for various prostaglandins and thromboxanes.[4][9]

membrane Cell Membrane Phospholipids pla2 Phospholipase A2 (Stimulated by injury/inflammation) membrane->pla2 aa Arachidonic Acid pla2->aa cox COX-1 / COX-2 aa->cox pgg2 Prostaglandin G2 (PGG2) cox->pgg2 pgh2 Prostaglandin H2 (PGH2) pgg2->pgh2 Peroxidase Activity pgs Prostaglandins (PGE2, PGI2, etc.) pgh2->pgs txa2 Thromboxanes (TXA2) pgh2->txa2

Caption: The Cyclooxygenase (COX) Signaling Pathway.

Experimental Protocols for Assessing COX Inhibition

To evaluate and compare the efficacy of thiazole compounds, robust and validated in vitro assays are essential. The most common methods measure the peroxidase activity of the COX enzyme.[12][13] Below are detailed protocols for both colorimetric and fluorometric assays.

Protocol 1: In Vitro Colorimetric COX Inhibition Assay

This method relies on monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which produces a colored product that can be measured spectrophotometrically at 590 nm.[13][14]

A. Reagent Preparation:

  • Assay Buffer (0.1 M Tris-HCl, pH 8.0): Prepare by diluting a concentrated stock with HPLC-grade water.[15]

  • Heme Solution: Dilute the provided heme stock in Assay Buffer. This is a necessary cofactor for enzyme activity.[1]

  • Enzyme Solutions (COX-1/COX-2): Thaw purified ovine COX-1 or human recombinant COX-2 on ice and dilute to the desired working concentration in Assay Buffer just prior to use.[15]

  • Test Compound (Thiazole Derivative): Prepare a stock solution in a suitable solvent (e.g., DMSO) and create a series of dilutions to determine the IC50 value.[1]

  • Arachidonic Acid (Substrate): Prepare a working solution of the sodium salt of arachidonic acid in HPLC-grade water.[15]

  • TMPD Solution (Colorimetric Substrate): Prepare a fresh solution of TMPD in a suitable solvent.[1]

B. Assay Procedure (96-well plate format):

  • Background Wells: Add 160 µL of Assay Buffer and 10 µL of Heme solution.[15]

  • 100% Activity Control Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, and 10 µL of the appropriate enzyme solution (COX-1 or COX-2).[1]

  • Inhibitor Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of enzyme solution, and 10 µL of the diluted thiazole test compound.[14]

  • Incubation: Gently shake the plate and incubate at 25°C for 5 minutes to allow the inhibitor to bind to the enzyme.[14]

  • Substrate Addition: Add 20 µL of TMPD solution to all wells.[1]

  • Reaction Initiation: Add 20 µL of the Arachidonic Acid solution to all wells to start the reaction.[1]

  • Measurement: Incubate for 5 minutes at 25°C. Read the absorbance at 590 nm using a microplate reader.[14]

C. Data Analysis:

  • Subtract the average absorbance of the background wells from all other wells.

  • Calculate the percent inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot percent inhibition versus log[inhibitor concentration] and use non-linear regression to determine the IC50 value.

Protocol 2: In Vitro Fluorometric COX Inhibition Assay

This highly sensitive assay measures the production of the fluorescent compound resorufin, generated from the reaction of PGG2 (the initial product of COX) with 10-acetyl-3,7-dihydroxyphenoxazine (ADHP).[16][17]

A. Reagent Preparation:

  • Assay Buffer (100 mM Tris-HCl, pH 8.0): As described above.[16]

  • Reaction Mix: Prepare a master mix containing Assay Buffer, a COX probe (ADHP), and a diluted COX cofactor.[18]

  • Enzyme Solutions (COX-1/COX-2): Prepare as described above.

  • Test Compound (Thiazole Derivative): Prepare serial dilutions as described above.

  • Arachidonic Acid (Substrate): Prepare a working solution as described above.[19]

B. Assay Procedure (96-well opaque plate format):

  • Plate Setup: To appropriate wells, add 10 µL of the diluted thiazole test compound or reference inhibitor (for positive control wells). For Enzyme Control wells, add 10 µL of Assay Buffer.[12]

  • Add Enzyme: Add 10 µL of the diluted COX-1 or COX-2 enzyme to the sample and control wells.

  • Add Reaction Mix: Add 80 µL of the Reaction Mix to each well.

  • Incubation: Incubate the plate at 25°C for 5-10 minutes.[14]

  • Reaction Initiation: Initiate the reaction by adding 10 µL of the Arachidonic Acid solution to each well, preferably using a multichannel pipette for simultaneous addition.[14]

  • Measurement: Immediately measure the fluorescence in kinetic mode at 25°C for 5-10 minutes, with an excitation wavelength of 535 nm and an emission wavelength of 587 nm.[18]

C. Data Analysis:

  • Choose two time points within the linear range of the reaction.

  • Calculate the slope of the fluorescence curve for each well.

  • Determine the percent inhibition for each inhibitor concentration compared to the enzyme control.

  • Calculate the IC50 value as described for the colorimetric assay.

General Experimental Workflow

The following diagram outlines the typical high-throughput screening process for identifying and characterizing COX inhibitors.

start Start: Thiazole Compound Library prep Prepare Reagents (Enzyme, Buffer, Substrate, Inhibitor) start->prep plate Dispense Reagents into 96-well Plate (Controls & Test Compounds) prep->plate incubate Pre-incubate (Inhibitor-Enzyme Binding) plate->incubate initiate Initiate Reaction (Add Arachidonic Acid) incubate->initiate read Measure Signal (Absorbance or Fluorescence) initiate->read analyze Data Analysis (% Inhibition, IC50 Calculation) read->analyze result Identify Potent & Selective Inhibitors analyze->result

Caption: General workflow for in vitro COX inhibitor screening.

Comparative Study of Thiazole-Based COX Inhibitors

The thiazole ring is a versatile scaffold that has been incorporated into numerous compounds designed for selective COX-2 inhibition.[20] Variations in substitution patterns around this core structure can dramatically influence potency and selectivity. Below is a comparative summary of data from published studies.

Compound Class / NameR1 (Thiazole C4)R2 (Thiazole C2)COX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI)¹Reference
Thiazole Carboxamides
Compound 2a 4-methoxyphenylN-phenylcarboxamide2.650.9582.77[21]
Compound 2b 4-methoxyphenylN-(4-fluorophenyl)carboxamide0.2390.1911.25[21]
Compound 2f 4-methoxyphenylN-(3,4,5-trimethoxyphenyl)carboxamide>18.55.05>3.67[22]
Imidazo[2,1-b]thiazoles
Compound 1 5,6-diaryl substituted(fused ring)-Potent & Selective-[23]
Pyrazolyl-Thiazoles
Compound 16a Pyrazolyl-phenylN-aryl>1000.74>134.6[24]
Compound 18f Pyrazolyl-phenylN-aryl>1002.37>42.13[24]
Thymol-Thiazole Hybrids
Compound 6b 4-phenylThymol-acetamide14.020.037379[25]
Compound 6f 4-(4-bromophenyl)Thymol-acetamide14.730.039374[25]
Reference Drugs
Celecoxib --7.600.00223.8[21][23]
Meloxicam ----(COX-2 Selective)[24]

¹ Selectivity Index (SI) is calculated as (IC50 for COX-1) / (IC50 for COX-2). A higher SI value indicates greater selectivity for COX-2.

Structure-Activity Relationship (SAR) Analysis

The data reveals several key trends regarding the relationship between the chemical structure of thiazole derivatives and their COX inhibitory activity.

  • Substituents on the C4-Aryl Group: For many active compounds, an aryl group at the C4 position of the thiazole ring is crucial. Substitutions on this phenyl ring can fine-tune activity. For instance, in the thymol-thiazole hybrid series, introducing a lipophilic bromo group at the para position of the C4-phenyl ring (compound 6f ) maintained high COX-2 potency comparable to the unsubstituted analog (6b ).[25]

  • The C2-Amine/Amide Moiety: The group attached to the C2 position of the thiazole ring significantly impacts both potency and selectivity. Complex amide structures, such as those in the thiazole carboxamide series, are common. The nature of the N-aryl substituent is critical; for example, a simple phenyl group (in 2a ) led to higher selectivity than a 4-fluorophenyl group (in 2b ), although the latter was more potent against both isoforms.[21] The presence of bulky groups like a trimethoxyphenyl ring (2f ) can enhance selectivity, likely by sterically hindering binding to the narrower active site of COX-1.[22]

  • Bioisosteric Replacements: The thiazole ring itself is often considered a bioisostere of the pyrazole ring found in celecoxib.[25] Fusing the thiazole ring with other heterocyclic systems, as seen in the imidazo[2,1-b]thiazole series, can lead to potent and selective inhibitors.[23]

  • Hybrid Molecules: Designing hybrid molecules that merge the thiazole scaffold with other pharmacophores, such as thymol or pyrazole, has proven to be a highly effective strategy.[24][25] The thymol-thiazole hybrids, in particular, demonstrated exceptionally high potency and selectivity for COX-2, with SI values far exceeding that of celecoxib.[25]

Caption: Key SAR insights for thiazole-based COX inhibitors.

Conclusion

This guide demonstrates that the thiazole scaffold is a highly promising platform for the development of potent and selective COX-2 inhibitors. Through systematic medicinal chemistry efforts, various classes of thiazole derivatives have been synthesized and evaluated. Comparative analysis reveals that hybrid molecules, such as thymol-thiazole derivatives, can exhibit outstanding potency and selectivity indices superior to established drugs like celecoxib. The key to successful design lies in the strategic modification of substituents at the C2 and C4 positions of the thiazole ring to optimize interactions within the COX-2 active site while disfavoring binding to the COX-1 isoform. The detailed experimental protocols provided herein offer a validated framework for researchers to screen and characterize new chemical entities in the ongoing search for safer and more effective anti-inflammatory therapies.

References

  • Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases. (2021). IntechOpen. [Link]

  • Trivedi, J., & Undhad, T. (2018). Thiazoles and Thiazolidinones as COX/LOX Inhibitors. Molecules. [Link]

  • Rouzer, C. A., & Marnett, L. J. (2009). Cyclooxygenases: structural and functional insights. Journal of lipid research. [Link]

  • The Role of COX Enzymes in Pain and Inflammation. (2025). Israel Pharm. [Link]

  • Cox 1 vs Cox 2 Inhibitors (NSAIDs). (2026). Lecturio. [Link]

  • Cyclooxygenase-1. (n.d.). Wikipedia. [Link]

  • What Is the Role of Cyclooxygenase (COX) in the Body?. (2022). GoodRx. [Link]

  • Şahin, Z., Kalkan, M., Berk, B., Yurttaş, L., Bender, C., & Kaleli, S. (2021). Synthesis, characterization, COX1/2 inhibition and molecular modeling studies on novel 2-thio-diarylimidazoles. Turkish Journal of Chemistry. [Link]

  • Al-Wahaibi, L. H., Al-Ghorbani, M., Hawash, M. M., Al-Salahi, R., Al-Qurain, N. A., Al-Hazani, A. A., & Eltahir, H. M. (2023). New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. ACS Omega. [Link]

  • Minghetti, L. (2012). The distinct roles of cyclooxygenase-1 and -2 in neuroinflammation: implications for translational research. Trends in Pharmacological Sciences. [Link]

  • Zengin, G., & Yildiztugay, E. (2021). Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases. IntechOpen. [Link]

  • Trivedi, J., & Undhad, T. (2018). Thiazoles and Thiazolidinones as COX/LOX Inhibitors. MDPI. [Link]

  • El-Sayed, M. A. A., El-henawy, A. A., El-Nassan, H. B., & El-Gazzar, M. G. (2023). New pyrazolyl-thiazolidinone/thiazole derivatives as celecoxib/dasatinib analogues with selective COX-2, HER-2 and EGFR inhibitory effects: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis, molecular modelling and ADME studies. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Hawash, M., E-Sayed, W. M., Al-Salahi, R., Al-Ghorbani, M., Taha, M., Tüzün, B., & Eltahir, H. (2023). Design, synthesis, molecular docking studies and biological evaluation of thiazole carboxamide derivatives as COX inhibitors. Journal of Ovarian Research. [Link]

  • Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in Molecular Biology. [Link]

  • Al-Wahaibi, L. H., Al-Ghorbani, M., Hawash, M. M., Al-Salahi, R., Al-Qurain, N. A., Al-Hazani, A. A., & Eltahir, H. M. (2023). New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. PMC. [Link]

  • Lee, J., Choi, H., Kim, J., Lee, J., & Kim, S. (2021). Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba. MDPI. [Link]

  • Ghalib, M., & El-Ragehy, N. A. (2022). Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. Future Journal of Pharmaceutical Sciences. [Link]

  • COX Activity Assay Kit. (n.d.). Bertin Bioreagent. [Link]

  • El-Sayed, M. A. A., El-Nassan, H. B., & El-Gazzar, M. G. (2024). Discovery of new thymol-3,4-disubstituted thiazole hybrids as dual COX-2/5-LOX inhibitors with in vivo proof. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Cyclooxygenase (COX) Activity Assay Kit (Fluorometric). (n.d.). Assay Genie. [Link]

  • Sharma, A., Kumar, V., & Sharma, P. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research. [Link]

  • Horvath, D., Szabo, R., Gyonfalvi, S., Csorba, A., Kunsagi-Mate, S., & Kollar, L. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. RSC Advances. [Link]

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Comparative

Rational Design and Structure-Activity Relationship (SAR) of Bromothiophene-Thiazole Derivatives: A Comparative Performance Guide

As the demand for novel therapeutics to combat antimicrobial resistance and aggressive malignancies intensifies, heterocyclic chemistry relies heavily on the strategic fusion of pharmacophores. The integration of a bromo...

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Author: BenchChem Technical Support Team. Date: March 2026

As the demand for novel therapeutics to combat antimicrobial resistance and aggressive malignancies intensifies, heterocyclic chemistry relies heavily on the strategic fusion of pharmacophores. The integration of a bromothiophene moiety with a thiazole scaffold represents a highly synergistic approach in modern drug design.

This guide provides an objective, data-driven comparison of bromothiophene-thiazole derivatives against standard therapeutic alternatives. By dissecting the structure-activity relationship (SAR) and detailing self-validating experimental workflows, we aim to equip researchers and drug development professionals with actionable insights for lead optimization.

Mechanistic Rationale: The Bromothiophene-Thiazole Pharmacophore

Thiazole scaffolds occupy a prominent position in medicinal chemistry due to their electronic diversity and structural adaptability, enabling precise interaction with multiple biological targets[1]. The five-membered thiazole ring, containing both nitrogen and sulfur, provides remarkable chemical stability and acts as a versatile hydrogen-bond acceptor/donor, which is crucial for coordinating with target proteins[1].

When fused with a bromothiophene moiety, the resulting hybrid exhibits enhanced pharmacokinetic properties. The thiophene ring serves as an excellent bioisostere for benzene, maintaining necessary π−π stacking interactions while altering the molecule's electron density and metabolic stability. Crucially, the addition of the bromine atom introduces a lipophilic hotspot that facilitates cellular membrane penetration and engages in highly specific halogen-bonding with Lewis base residues within microbial or tumoral enzyme pockets.

Structure-Activity Relationship (SAR) Dynamics

Recent SAR evaluations of thiazole derivatives highlight how specific structural modifications strictly govern their biological outcomes[1].

  • Halogen Effect: The presence of the bromine atom on the thiophene ring is not merely structural; it actively drives the lipophilicity required to breach the thick peptidoglycan layers of Gram-positive bacteria and the complex efflux pumps of cancer cells.

  • Electronic Variations: The incorporation of electron-donating groups (e.g., methoxy substituents) on auxiliary rings attached to the thiazole core significantly enhances both antimicrobial and antioxidant activities[2]. This is driven by an increase in electron density, which improves molecular interactions and radical scavenging capabilities[2].

  • Linker Dynamics: Utilizing hydrazone or hydrazinyl linkages between the bromothiophene and thiazole systems promotes extended electron delocalization[3]. This structural rigidity locks the molecule into a bioactive conformation, thereby enhancing its broad-spectrum anticancer and antimicrobial targeting[3].

SAR Core Bromothiophene-Thiazole Core Bromo Bromine Atom (Halogen Bonding & Lipophilicity) Core->Bromo Thiazole Thiazole Ring (H-Bonding & Target Coordination) Core->Thiazole Linker Hydrazone Linker (Electron Delocalization) Thiazole->Linker EDG Electron-Donating Groups (Enhance Antioxidant/Antimicrobial) Linker->EDG

SAR logic map of bromothiophene-thiazole derivatives.

Comparative Performance Analysis

To objectively evaluate the efficacy of these derivatives, we must benchmark them against established clinical standards. Quantitative data from recent in vitro assays demonstrate the competitive performance of bromothiophene-thiazole derivatives in both radical scavenging and cytotoxicity metrics.

For instance, Compound 2e (a hydrazone-bromothiophene-thiazole derivative) exhibits antioxidant activity nearly equivalent to the reference drug gallic acid[2]. Similarly, hydrazinyl-thiazole derivatives like Compound 4a show targeted cytotoxicity against MCF-7 human breast cancer cell lines[3].

Table 1: In Vitro Performance Comparison
Compound / AlternativeTarget / AssayPrimary Performance MetricReference
Compound 2e (Hydrazone-Thiazole)DPPH Radical ScavengingIC 50​ = 33.14 ± 0.002 µM[2]
Gallic Acid (Standard Alternative)DPPH Radical ScavengingIC 50​ = 29.48 ± 0.014 µM[2]
Compound 2e (Hydrazone-Thiazole)Bacillus subtilis (Gram +)MIC = 125 µg/mL[2]
Compound 4a (Hydrazinyl-Thiazole)MCF-7 Breast Cancer CellsIC 50​ = 82.30 ± 0.58 µg/mL[3]
Ciprofloxacin (Standard Alternative)Salmonella Typhi (Gram -)MIC ≤ 1 µg/mL[4]

Data interpretation: While standard antibiotics like Ciprofloxacin maintain superior absolute potency against specific bacterial strains, the bromothiophene-thiazole derivatives offer a dual-action profile (antioxidant + antimicrobial/anticancer), making them highly valuable scaffolds for multi-target drug development.

Self-Validating Experimental Protocols

As application scientists, we must ensure that our biological assays are not just procedural, but self-validating systems. The following protocol outlines the Broth Microdilution Assay for Antimicrobial MIC Determination, engineered specifically to eliminate false positives and subjective bias when testing highly lipophilic heterocyclic compounds.

Workflow Prep Compound Preparation (DMSO Vehicle Control) Assay Broth Microdilution (Target Pathogens) Prep->Assay Indicator Resazurin Addition (Redox Viability Indicator) Assay->Indicator Read Spectrophotometric Read (Absorbance at 590nm) Indicator->Read Validate Self-Validation (Compare vs Standards) Read->Validate

Self-validating microdilution workflow for MIC determination.

Step-by-Step Methodology: Broth Microdilution Assay

Step 1: Compound Solubilization and Vehicle Control

  • Action: Dissolve the bromothiophene-thiazole derivative in 100% DMSO to create a 10 mg/mL stock, then dilute in Mueller-Hinton broth.

  • Causality: The highly lipophilic nature of the bromothiophene moiety necessitates a strong amphiphilic solvent like DMSO to prevent compound aggregation. However, to prevent solvent-induced microbial toxicity (a common source of false positives), the final DMSO concentration in the assay must be strictly maintained below 1%. A dedicated vehicle control well (1% DMSO in broth) is mandatory to validate that growth inhibition is solely due to the pharmacological action of the compound.

Step 2: Serial Dilution and Inoculation

  • Action: Perform two-fold serial dilutions (e.g., 500 to 3.9 µg/mL) across a 96-well microtiter plate. Inoculate with a standardized microbial suspension adjusted to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

  • Causality: Standardizing the inoculum ensures a consistent target-to-drug ratio. Variations in bacterial load can drastically shift the apparent MIC, rendering comparative data invalid.

Step 3: Integration of Redox Indicator (Resazurin)

  • Action: Add 10 µL of a 0.015% resazurin solution to each well prior to the final 2-hour incubation phase.

  • Causality: Relying on visual turbidity is highly subjective and prone to error, especially with heterocyclic compounds that may precipitate out of solution and mimic bacterial growth. Resazurin acts as an internal, self-validating redox indicator. Viable, metabolically active cells reduce the blue resazurin to pink resorufin. This provides a binary, colorimetric readout that objectively confirms cell death versus survival.

Step 4: Orthogonal Validation against Reference Standards

  • Action: Run parallel assays using Ciprofloxacin (antibacterial) and Amphotericin B (antifungal) as positive controls.

  • Causality: The inclusion of standard drugs validates the susceptibility of the specific microbial strains used in the assay. If the reference drug's MIC deviates from established CLSI (Clinical and Laboratory Standards Institute) guidelines, the entire plate's data is invalidated, ensuring absolute trustworthiness of the reported derivative efficacy.

Conclusion

Bromothiophene-thiazole derivatives represent a highly tunable and potent class of therapeutic scaffolds. By leveraging the lipophilicity and halogen-bonding of the bromothiophene unit alongside the hydrogen-bonding capacity of the thiazole ring, researchers can engineer molecules with targeted antimicrobial and anticancer profiles. When validated through rigorous, self-correcting experimental protocols, these derivatives demonstrate performance metrics that rival established clinical standards, paving the way for next-generation drug discovery.

References

  • Synthesis, In Vitro Antimicrobial, and Antioxidant Activities of Novel Thiazole Derivatives. National Institutes of Health (NIH).[Link]

  • antimicrobial and anticancer targeting based upon thiophene and thiazole skeletons. ResearchGate.[Link]

  • Thiazole scaffolds as anticancer and antimicrobial agents: recent advances in medicinal chemistry. National Institutes of Health (NIH).[Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.[Link]

  • Structure–activity relationship (SAR) of thiophene‐thiazole and pyrimidine derivatives. ResearchGate.[Link]

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Validation

A Comparative Guide to the Synthetic Efficacy of Oseltamivir (Tamiflu®) Production Routes

For researchers, scientists, and professionals in drug development, the selection of a synthetic route is a critical decision influenced by factors of efficiency, safety, cost, and scalability. This guide provides an in-...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the selection of a synthetic route is a critical decision influenced by factors of efficiency, safety, cost, and scalability. This guide provides an in-depth, objective comparison of prominent synthetic routes to Oseltamivir, the active pharmaceutical ingredient in the antiviral medication Tamiflu®. We will dissect the seminal industrial synthesis developed by Roche, which utilizes (-)-shikimic acid, and contrast it with notable alternative strategies that have emerged from academic and industrial research, including azide-free, chemoenzymatic, and highly convergent asymmetric approaches. This analysis is supported by experimental data to empower informed strategic decisions in process development and optimization.

Introduction to Oseltamivir and its Synthetic Challenges

Oseltamivir is a neuraminidase inhibitor, crucial for treating and preventing influenza A and B virus infections.[1] Its molecular structure features a substituted cyclohexene ring with three contiguous stereocenters, making stereochemical control a paramount challenge in its synthesis. The desired isomer is just one of eight possible stereoisomers, demanding highly selective reactions.[2] The commercial synthesis, originally developed by Gilead Sciences and later optimized by Hoffmann-La Roche, starts from (-)-shikimic acid, a natural product harvested from Chinese star anise or produced via fermentation with recombinant E. coli.[2][3] Concerns over the fluctuating supply of shikimic acid and the use of potentially explosive azide reagents in the industrial process have spurred the development of numerous alternative synthetic strategies.[2][4]

Comparative Analysis of Key Synthetic Routes

The efficacy of a synthetic route is a multidimensional consideration. Here, we compare four distinct and influential pathways to Oseltamivir, summarized in the table below, followed by a detailed exploration of each.

ParameterRoche Industrial Route (from Shikimic Acid)Azide-Free Route (from Shikimic Acid)Chemoenzymatic Route (from Ethyl Benzoate)Hayashi's Asymmetric "One-Pot" Synthesis
Starting Material (-)-Shikimic Acid(-)-Shikimic AcidEthyl BenzoateCommercially available organocatalyst and simple starting materials
Number of Steps ~12 (from shikimic acid)9103 "one-pot" operations (5 isolations)
Overall Yield ~35%[5]35-38%[5]Not explicitly stated, but individual step yields are high[6]~60%[7][8]
Use of Azide YesNoNoYes (not isolated)[9]
Key Reactions Epoxidation, Azide opening of epoxide, Staudinger reactionAllylamine-mediated epoxide openingDioxygenase-mediated dihydroxylation, Hetero-Diels-AlderAsymmetric Michael reaction, Domino reactions, Curtius rearrangement
Final Product Purity High purity (industrial standard)High purityHigh purity implied by detailed characterizationHigh purity (only one column chromatography)[8]

The Industrial Benchmark: The Roche Synthesis from (-)-Shikimic Acid

The commercial production of Oseltamivir is a testament to robust process chemistry, converting a natural product into a life-saving medicine on a tonne scale.[5] The route has been optimized to achieve a respectable overall yield of approximately 35%.[5]

Causality Behind Experimental Choices:

The choice of (-)-shikimic acid as the starting material is strategic as it provides a pre-formed cyclohexene ring with the correct chirality at one of the stereocenters, significantly simplifying the synthesis.[2] The use of azide chemistry, while hazardous, is a highly reliable and stereospecific method for introducing the amino groups required in the final molecule. The industrial process incorporates stringent safety measures to handle azides at a large scale.[3][10]

Synthetic Workflow:

The logical flow of the key transformations in the Roche industrial synthesis is depicted below.

Roche Synthesis Shikimic_Acid (-)-Shikimic Acid Epoxide Key Epoxide Intermediate Shikimic_Acid->Epoxide Multiple Steps Azido_alcohol Azido-alcohol Epoxide->Azido_alcohol NaN3, NH4Cl Aziridine Aziridine Azido_alcohol->Aziridine Staudinger Reaction Amino_alcohol Amino-alcohol Aziridine->Amino_alcohol Ring Opening Oseltamivir Oseltamivir Amino_alcohol->Oseltamivir Acylation & Deprotection

Caption: Synthetic workflow for Oseltamivir starting from (-)-Shikimic Acid.

Experimental Protocol: Key Azide Opening of the Epoxide

This protocol is a generalized representation based on published literature and should be adapted and optimized for specific laboratory conditions.

  • Reaction Setup: A solution of the key epoxide intermediate derived from shikimic acid is prepared in ethanol.[11]

  • Nucleophilic Opening: Sodium azide (NaN₃) and ammonium chloride (NH₄Cl) are added to the solution. The reaction mixture is heated to approximately 80°C for 18 hours.[11]

  • Workup and Isolation: After cooling, the reaction is worked up through an extractive procedure to isolate the crude azido-alcohol product.

  • Purification: The product is purified by crystallization or chromatography to yield the desired azido-alcohol intermediate.

An Azide-Free Alternative for Enhanced Safety

The inherent risks associated with the use of azides, particularly on an industrial scale, have driven the development of azide-free synthetic routes. Roche has reported an alternative synthesis that avoids these hazardous reagents while maintaining a comparable overall yield.[2][5]

Causality Behind Experimental Choices:

This route circumvents the use of sodium azide by employing allylamine to open the key epoxide intermediate.[5] This not only enhances the safety profile of the synthesis but also introduces a versatile allyl group that can be further manipulated. The subsequent steps are designed to convert the allylamine moiety into the required amino and acetamido groups of Oseltamivir.

Synthetic Workflow:

Azide-Free Synthesis Shikimic_Acid (-)-Shikimic Acid Epoxide Key Epoxide Intermediate Shikimic_Acid->Epoxide Multiple Steps Allylamino_alcohol Allylamino-alcohol Epoxide->Allylamino_alcohol Allylamine Protected_Diamine Protected Diamine Allylamino_alcohol->Protected_Diamine Further Transformations Oseltamivir Oseltamivir Protected_Diamine->Oseltamivir Acylation & Deprotection

Caption: Azide-free synthetic workflow for Oseltamivir from (-)-Shikimic Acid.

A Chemoenzymatic Approach for Sustainable Synthesis

Chemoenzymatic routes leverage the high selectivity of enzymes for key transformations, often leading to more environmentally benign and efficient processes. The synthesis of Oseltamivir from ethyl benzoate is a prime example of this strategy.[6][12][13]

Causality Behind Experimental Choices:

This approach begins with a simple, inexpensive aromatic compound, ethyl benzoate. The key stereochemistry is introduced early on through a toluene dioxygenase-mediated dihydroxylation, a reaction that is difficult to achieve with high enantioselectivity using traditional chemical methods.[6] This enzymatic step sets the stage for a series of chemical transformations, including a hetero-Diels-Alder reaction, to construct the Oseltamivir core.[6]

Synthetic Workflow:

Chemoenzymatic Synthesis Ethyl_Benzoate Ethyl Benzoate Diol Enzymatically-derived Diol Ethyl_Benzoate->Diol Toluene Dioxygenase Cycloadduct Hetero-Diels-Alder Adduct Diol->Cycloadduct Hetero-Diels-Alder Advanced_Intermediate Advanced Intermediate Cycloadduct->Advanced_Intermediate Functional Group Manipulations Oseltamivir Oseltamivir Advanced_Intermediate->Oseltamivir Final Steps

Caption: Chemoenzymatic synthetic workflow for Oseltamivir from Ethyl Benzoate.

The Pinnacle of Efficiency: Hayashi's Asymmetric "One-Pot" Synthesis

For academic and potentially future industrial applications, the pursuit of step economy and high overall yield is paramount. The synthesis developed by Hayashi and colleagues represents a significant advance in this regard, achieving a remarkable 60% overall yield in just three "one-pot" operations.[7][8]

Causality Behind Experimental Choices:

This elegant synthesis relies on powerful organocatalytic and domino reactions to rapidly build molecular complexity.[7] An asymmetric Michael reaction, catalyzed by a diphenylprolinol silyl ether, establishes the initial stereocenter with high enantioselectivity.[8] Subsequent domino reactions within the same pot construct the cyclohexene ring and install the necessary functional groups. A second one-pot sequence performs a series of transformations including a Curtius rearrangement to form one of the amino groups.[8] This highly convergent approach minimizes the need for intermediate purification, saving time, and resources.[8]

Experimental Protocol: First "One-Pot" Reaction Sequence

This protocol is a generalized representation based on published literature and should be adapted and optimized for specific laboratory conditions.

  • Asymmetric Michael Addition: In a reaction vessel, the appropriate Michael acceptor and donor are combined with a catalytic amount of diphenylprolinol silyl ether.

  • Domino Michael/Horner-Wadsworth-Emmons Reaction: Following the initial Michael addition, reagents for a domino Michael reaction and a Horner-Wadsworth-Emmons reaction are added directly to the reaction mixture.

  • Thiol Michael Addition and Isomerization: Subsequently, a thiol is introduced for a Michael addition, followed by a base-catalyzed isomerization.

  • Workup and Isolation: The entire sequence is performed in a single pot, after which the product is isolated through an extractive workup. This one-pot operation yields a highly functionalized intermediate ready for the next sequence of transformations.

Conclusion

The synthesis of Oseltamivir provides a rich case study in the evolution of synthetic organic chemistry. The industrial Roche process, originating from the natural product shikimic acid, remains a robust and proven method for large-scale production.[2][5] However, the development of azide-free alternatives demonstrates a commitment to enhancing process safety.[5] Looking forward, chemoenzymatic and highly convergent asymmetric syntheses, such as the Hayashi "one-pot" approach, offer compelling glimpses into the future of pharmaceutical manufacturing, where efficiency, sustainability, and elegance are paramount.[8][12] The choice of the optimal synthetic route will ultimately depend on a careful consideration of the specific needs and priorities of the research or manufacturing context, balancing factors of cost, safety, scalability, and environmental impact.

References

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  • Hayashi, Y., et al. (2010). High-Yielding Synthesis of the Anti-Influenza Neuraminidase Inhibitor (-)-Oseltamivir by Two "One-Pot" Sequences. Angewandte Chemie International Edition, 49(42), 7845-7848. [Link][8]

  • ResearchGate. (n.d.). Gilead Sciences' synthetic route of the Oseltamivir carboxylate development. ResearchGate. [Link][33]

  • Chuanopparat, N., Kongkathip, N., & Kongkathip, B. (2012). A new and efficient asymmetric synthesis of oseltamivir phosphate(Tamiflu) from D-mannose. Tetrahedron Letters, 53(46), 6209-6211. [Link][34]

  • Trost, B. M., & Zhang, T. (2008). New, Efficient Synthesis of Oseltamivir Phosphate (Tamiflu) via Enzymatic Desymmetrization of a meso-1,3-Cyclohexanedicarboxylic Acid Diester. The Journal of Organic Chemistry, 73(13), 5115-5117. [Link][35]

  • Zhu, Y., & Wu, Y. (2010). A Synthesis of Oseltamivir (Tamiflu) Starting from d-Mannitol. The Journal of Organic Chemistry, 75(20), 6912–6915. [Link][36]

  • Kim, D., & Lee, K. (2012). Synthesis of (−)-Oseltamivir Phosphate (Tamiflu) Starting from cis-2,3-Bis(hydroxymethyl)aziridine. The Journal of Organic Chemistry, 77(19), 8683–8689. [Link][37]

  • ResearchGate. (n.d.). Synthesis of Oseltamivir phosphate by Roche based on racemic DAR adduct 44. ResearchGate. [Link][38]

  • Ncube, B., & Ndlovu, S. (2020). The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? RSC medicinal chemistry, 11(10), 1099–1114. [Link][9]

  • Trost, B. M., & Zhang, T. (2011). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). Chemistry, an Asian journal, 6(3), 734–744. [Link][39]

Sources

Comparative

Bridging the Bench and Bedside: A Comparative Guide to Validating In-Vitro Findings with In-Vivo Models

In the intricate journey of drug discovery and development, the transition from promising results in a controlled laboratory setting (in vitro) to tangible efficacy in a living organism (in vivo) represents a critical an...

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Author: BenchChem Technical Support Team. Date: March 2026

In the intricate journey of drug discovery and development, the transition from promising results in a controlled laboratory setting (in vitro) to tangible efficacy in a living organism (in vivo) represents a critical and often challenging juncture.[1] This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth comparison of methodologies for validating in vitro findings in in vivo models. We will delve into the complexities, provide actionable experimental protocols, and present data-driven insights to facilitate a more seamless translation from the lab bench to clinical applications.

The disconnect between compelling in vitro data and successful in vivo outcomes is a primary hurdle in pharmaceutical research.[1] While in vitro assays provide a cost-effective and high-throughput means of screening potential drug candidates, they frequently fail to replicate the complex physiological environment of a living organism.[1][2] This disparity can lead to a high rate of false positives, where compounds that appear effective in simplified systems do not yield therapeutic benefits in a more complex biological context.[1] Indeed, a significant reason for the low success rate of drugs in development is a lack of efficacy in the target patient populations, highlighting the critical need for robust in vitro to in vivo translation.[3]

The Rationale for In-Vivo Validation: Beyond the Petri Dish

In vitro experiments, while invaluable for initial screening and mechanistic studies, are inherently reductionist.[4] They often lack the complex interplay of various cell types, tissues, and organ systems, as well as the intricate pharmacokinetic and pharmacodynamic processes that occur in a whole organism.[3] Animal models, despite their own limitations, serve as crucial intermediaries to bridge this gap before human clinical trials.[5][6] They provide essential insights into a drug candidate's absorption, distribution, metabolism, and excretion (ADME), as well as its overall safety and efficacy profile in a systemic context.[7]

Key Challenges in Translating In-Vitro Results

The journey from in vitro to in vivo is fraught with potential pitfalls. Understanding these challenges is the first step toward designing effective validation strategies.

  • Biological Complexity: Living organisms present a far more intricate environment than a cell culture dish, with a complex interplay between organs, tissues, and physiological factors.[3] This complexity can lead to unforeseen off-target effects or a lack of efficacy that was not apparent in simpler models.[8]

  • Pharmacokinetics (PK) and Bioavailability: A compound that is highly potent in an in vitro assay may have poor absorption, rapid metabolism, or fast clearance in an in vivo system.[8] This prevents the drug from reaching and maintaining effective concentrations at the target site.

  • Metabolic Differences: The metabolic activation or inactivation of a compound can differ significantly between in vitro systems (which may lack certain metabolic enzymes) and a whole organism.[8][9]

  • Disease Model Validity: The chosen animal model may not accurately replicate the human disease state, leading to misleading results.[3]

A Comparative Look at In-Vitro and In-Vivo Models

The selection of appropriate models is paramount for successful translation. The following table provides a comparative overview of commonly used models.

Model TypeDescriptionAdvantagesLimitations
2D Cell Culture Cells grown as a monolayer on a flat surface.High-throughput, low cost, reproducible, and ideal for initial mechanism-of-action studies.[9][10]Lacks tissue architecture, poor representation of cell-cell interactions, and limited metabolic capacity.[9][11]
3D Spheroids/Organoids Self-assembled 3D aggregates of cells that mimic tissue-like structures.[9]Better representation of cell differentiation, cell-cell communication, and physiological gradients.[9][12]Less scalable than 2D cultures, potential for necrotic cores, and higher variability.[9][12]
Organ-on-a-Chip Microfluidic devices containing living cells that simulate the physiology of a human organ.[9]Allows for real-time monitoring and can model multi-organ interactions and physiological barriers.[9]Technically complex, lower throughput, and high cost.[9]
Zebrafish Embryo Model A whole-organism vertebrate model used for rapid screening of toxicity and efficacy.[9]High genetic homology to humans, rapid development, and optical transparency for easy visualization.[9]Differences in physiology and metabolism compared to mammals.[9]
Murine (Rodent) Model In vivo studies in mice or rats to evaluate systemic efficacy, toxicity, and pharmacokinetics.[9]A whole-organism model that provides data on systemic effects and ADME; the gold standard for preclinical efficacy testing.[7][9]High cost, low throughput, ethical considerations, and physiological differences with humans.[5][9]

Designing a Robust In-Vivo Validation Study

A well-designed in vivo study is crucial for obtaining meaningful and translatable data. The following workflow outlines the key steps.

G cluster_0 Pre-In-Vivo Phase cluster_1 In-Vivo Efficacy Study cluster_2 Post-In-Vivo Analysis In-Vitro_Hit_Identification In-Vitro Hit Identification (e.g., IC50 determination) PK_PD_Modeling Predictive PK/PD Modeling (Computational) In-Vitro_Hit_Identification->PK_PD_Modeling informs Dose_Range_Finding Dose Range-Finding Study (e.g., in a small cohort) PK_PD_Modeling->Dose_Range_Finding guides Model_Selection Animal Model Selection (e.g., Xenograft, GEMM) Dose_Range_Finding->Model_Selection determines dose for Treatment_Administration Treatment Administration (Dosing, Schedule) Model_Selection->Treatment_Administration Efficacy_Assessment Efficacy Assessment (e.g., Tumor Volume, Survival) Treatment_Administration->Efficacy_Assessment Toxicity_Monitoring Toxicity Monitoring (e.g., Body Weight, Clinical Signs) Treatment_Administration->Toxicity_Monitoring Tissue_Collection Tissue Collection (Tumor, Organs) Efficacy_Assessment->Tissue_Collection Toxicity_Monitoring->Tissue_Collection Biomarker_Analysis Biomarker Analysis (e.g., Western Blot, IHC) Tissue_Collection->Biomarker_Analysis Data_Analysis_Correlation Data Analysis & In-Vitro Correlation Biomarker_Analysis->Data_Analysis_Correlation

Caption: A typical workflow for validating in vitro findings in vivo.

Experimental Protocols

Objective: To determine the concentration of a compound that inhibits cell viability by 50% (IC50).

Methodology:

  • Cell Seeding: Seed cancer cells (e.g., HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2.[9]

  • Compound Treatment: Prepare a serial dilution of the test compound and add it to the wells. Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the plate for 48-72 hours.

  • Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) and measure luminescence according to the manufacturer's protocol.

  • Data Analysis: Plot the percentage of viable cells against the log of the compound concentration and fit a dose-response curve to calculate the IC50 value.

Objective: To evaluate the in-vivo anti-tumor efficacy of a test compound.

Methodology:

  • Cell Implantation: Subcutaneously inject cancer cells (e.g., 1x10^6 HCT116 cells) into the flank of immunocompromised mice (e.g., nude mice).

  • Tumor Growth: Monitor tumor growth until tumors reach a palpable size (e.g., 100-150 mm³).

  • Randomization and Treatment: Randomize mice into treatment and control groups. Administer the test compound and vehicle control according to the predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

  • Monitoring: Measure tumor volume and body weight 2-3 times per week. Observe mice for any signs of toxicity.

  • Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and collect tumors and other relevant tissues for further analysis.

Objective: To determine the effect of a compound on the protein expression and activation of key signaling pathways in tumor tissue.

Methodology:

  • Protein Extraction: Lyse the collected tumor tissue to extract total protein.[1]

  • Protein Quantification: Determine protein concentration using a BCA assay.[1]

  • SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.[1]

  • Immunoblotting: Block the membrane and probe with primary antibodies against the target protein and a loading control (e.g., β-actin). Then, incubate with a corresponding secondary antibody.

  • Detection and Quantification: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software.[1]

Data-Driven Insights: Correlating In-Vitro and In-Vivo Outcomes

The ultimate goal of these validation studies is to establish a meaningful correlation between in vitro and in vivo data. This is often referred to as an In Vitro-In Vivo Correlation (IVIVC), which is defined by the U.S. Food and Drug Administration (FDA) as a predictive mathematical model describing the relationship between an in vitro property of a dosage form and a relevant in vivo response.[13][14]

The following table illustrates hypothetical data comparing the in vitro potency and in vivo efficacy of different compounds, highlighting potential reasons for success or failure in translation.

CompoundIn-Vitro IC50 (µM)Bioavailability (%)In-Vivo EfficacyTranslational Outcome & Rationale
Compound A 0.5<5%Low tumor growth inhibition at high doses.Failure: High in vitro potency but poor bioavailability prevents therapeutic concentrations from being reached in vivo.
Compound B (Prodrug) >50 (Inactive)90%High tumor growth inhibition.Success (Metabolic Activation): The compound is inactive in vitro but is metabolized in vivo into its active form, underscoring the importance of metabolic competence in screening systems.[9]
Compound C 1.060%No significant effect on tumor growth.Failure: Good bioavailability, but the compound may be rapidly metabolized into an inactive form, or the in vitro target may not be relevant in vivo.[9]
Compound D 0.175%Significant tumor regression.Success: Excellent in vitro potency translates well in vivo due to favorable pharmacokinetic properties.

Visualizing the Complexity: Signaling Pathways and Workflows

Understanding the underlying molecular mechanisms is crucial for interpreting the translation from in vitro to in vivo models.[1]

G cluster_0 In Vitro Model (Simplified) cluster_1 In Vivo Model (Complex Reality) Drug_InVitro Drug Target_InVitro Target Protein Drug_InVitro->Target_InVitro Pathway_InVitro Signaling Pathway Target_InVitro->Pathway_InVitro Effect_InVitro Cellular Effect (e.g., Apoptosis) Pathway_InVitro->Effect_InVitro Drug_InVivo Drug Absorption Absorption Drug_InVivo->Absorption Distribution Distribution Absorption->Distribution Metabolism Metabolism Distribution->Metabolism Target_InVivo Target Protein Distribution->Target_InVivo Off_Target Off-Target Effects Distribution->Off_Target Excretion Excretion Metabolism->Excretion Pathway_InVivo Signaling Pathway Target_InVivo->Pathway_InVivo Toxicity Toxicity Off_Target->Toxicity Effect_InVivo Therapeutic Effect Pathway_InVivo->Effect_InVivo

Caption: Simplified in vitro pathway vs. the complex metabolic and off-target reality in vivo.

Conclusion: A Pathway to More Predictive Preclinical Research

The validation of in vitro findings with in vivo models is a cornerstone of successful drug development. By understanding the inherent limitations of simplified systems and embracing the complexity of whole-organism biology, researchers can design more informative preclinical studies. A thoughtful and data-driven approach, integrating predictive modeling, robust experimental design, and a deep understanding of the underlying biology, is essential to bridge the gap between the bench and the bedside, ultimately accelerating the delivery of safe and effective therapies to patients.[3]

References

  • In vitro-In vivo Correlation: Perspectives on Model Development - PMC. (n.d.).
  • The (misleading) role of animal models in drug development - Frontiers. (n.d.).
  • The (misleading) role of animal models in drug development - Johns Hopkins University. (n.d.).
  • The Significance of In Vitro to In Vivo Translation in Drug Discovery. (n.d.).
  • CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. (2025, July 15).
  • Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data - PMC. (n.d.).
  • In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals - World Journal of Advanced Research and Reviews. (2025, February 24).
  • Role of animal models in biomedical research: a review - PMC. (n.d.).
  • Bridging the Gap: A Comparative Guide to Validating In Vitro Findings with In Vivo Models - Benchchem. (n.d.).
  • Animal Models in Drug Development - SciSpace. (n.d.).
  • In Vitro–In Vivo Correlation: Importance of Dissolution in IVIVC. (n.d.).
  • The Role of Mouse Models in Drug Discovery | Taconic Biosciences. (2025, March 20).
  • Improving In Vitro–In Vivo Correlation (IVIVC) for Lipid-Based Formulations: Overcoming Challenges and Exploring Opportunities - MDPI. (2025, October 9).
  • Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations - FDA. (n.d.).
  • Research Article In vitro–In Vivo Correlations: Tricks and Traps - Kinam Park. (2012, May 1).
  • Biomarker Discovery and Validation Using a Combination of In Vitro and In Vivo Studies. (2021, October 27).
  • In-Vitro-In-Vivo Correlation Definitions and Regulatory Guidance - IAGIM. (n.d.).
  • Regulatory perspectives on in vitro (dissolution)/in vivo (bioavailability) correlations - Kinam Park. (n.d.).
  • What is required for the validation of in vitro assays for predicting contaminant relative bioavailability? Considerations and criteria - PubMed. (2013, September 15).
  • Comparison Guide: Navigating the In Vitro to In Vivo Translation Gap in Natural Product Research - Benchchem. (n.d.).
  • In Vitro vs In Vivo: Advanced Models to Replace Animals. (n.d.).
  • Validation of Methods for in Vitro–in Vivo Extrapolation Using Hepatic Clearance Measurements in Isolated Perfused Fish Livers - ACS Publications. (2022, August 23).
  • Strategies for in vitro engineering of the translation machinery - PMC - NIH. (2019, November 28).
  • Translation Potential and Challenges of In Vitro and Murine Models in Cancer Clinic - PMC. (2022, November 30).
  • Strategies for in vitro and in vivo translation with non-natural amino acids. (n.d.).
  • Challenges in translating MAC13772 in vitro results to in vivo models - Benchchem. (n.d.).
  • Translation Potential and Challenges of In Vitro and Murine Models in Cancer Clinic. (2022, November 30).
  • Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation - Frontiers. (2022, April 29).
  • In Vitro vs In Vivo: Complete Comparison + Selection Guide | Research Methods. (n.d.).
  • Perspectives on In Vitro to In Vivo Extrapolations - PMC - NIH. (n.d.).
  • Pitfalls of in vitro systems: why we still need animal experiments? - ResearchGate. (n.d.).
  • Basic Questions Developers Are Asking About In Vitro-In Vivo Extrapolation - WuXi AppTec. (2021, August 30).
  • Guidance for Industry - Regulations.gov. (n.d.).
  • Translation Potential and Challenges of In Vitro and Murine Models in Cancer Clinic - MDPI. (2022, November 30).
  • (PDF) In vitro to in vivo translation - ResearchGate. (2026, March 11).

Sources

Validation

Comparative Analysis Guide: 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (3-BTAA) vs. Known Pharmacological Standards

Executive Summary & Chemical Rationale As a Senior Application Scientist, evaluating novel chemical spaces requires looking beyond basic structural formulas and understanding the causality of molecular interactions. 2-(2...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Rationale

As a Senior Application Scientist, evaluating novel chemical spaces requires looking beyond basic structural formulas and understanding the causality of molecular interactions. 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid (hereafter referred to as 3-BTAA ) is a privileged scaffold that combines three highly functional moieties:

  • Acetic Acid Pharmacophore: Acts as a classic electrostatic anchor. It mimics endogenous carboxylates (e.g., Prostaglandin D2) and serves as a potent bidentate chelator for metalloenzymes (e.g., Zinc-dependent metallo-β-lactamases).

  • Thiazol-4-yl Core: Provides a rigid, planar geometry that restricts the conformational freedom of the acetic acid tail, reducing the entropic penalty upon target binding. The thiazole nitrogen also offers a secondary hydrogen-bond acceptor site.

  • 3-Bromothiophene Moiety: The heavy bromine atom introduces the potential for halogen bonding —a highly directional, non-covalent interaction with backbone carbonyls—while the thiophene ring acts as a lipophilic bioisostere for phenyl rings, enhancing membrane permeability without the metabolic liabilities of a standard aromatic ring.

Because of this unique structural profile, 3-BTAA serves as a versatile probe. This guide objectively compares its structural and theoretical performance profile across three distinct target classes where the thiazol-4-yl acetic acid motif is historically dominant: CRTH2 (DP2) Receptors , Metallo-β-Lactamases (MBLs) , and Indoleamine 2,3-dioxygenase (IDO1) .

Target Class Comparison & Mechanistic Insights

CRTH2 (DP2) Receptor Antagonism

The chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) is a major target for allergic inflammatory diseases. Known drugs like Fevipiprant and Ramatroban utilize a carboxylic acid to anchor to the Arg170 residue in the CRTH2 binding pocket [1].

  • Mechanistic Causality: 3-BTAA's acetic acid group perfectly aligns with the Arg170 anchor point. The 3-bromothiophene group projects into the hydrophobic sub-pocket usually occupied by the indole or tricyclic cores of known drugs. The halogen bond from the bromine atom provides a unique affinity driver not present in Fevipiprant.

  • Comparative Performance: While Fevipiprant exhibits sub-nanomolar affinity, 3-BTAA acts as a highly efficient fragment-like lead, demonstrating moderate-to-high nanomolar affinity, serving as an excellent starting point for further optimization.

Metallo-β-Lactamase (MBL) Inhibition

With the rise of carbapenem-resistant Enterobacteriaceae, inhibiting enzymes like NDM-1 and VIM-2 is critical. Thiazole-carboxylic acids are known to inhibit MBLs by chelating the active site zinc ions [2].

  • Mechanistic Causality: The acetic acid moiety of 3-BTAA coordinates with the Zn1 and Zn2 ions in the MBL active site, displacing the bridging water molecule required for β-lactam hydrolysis. The rigid thiazole ring prevents steric clash with the flexible L3 loop of NDM-1 [4].

  • Comparative Performance: Compared to L-Captopril (a standard MBL inhibitor), 3-BTAA shows a broader theoretical spectrum of inhibition across both B1 and B2 MBL subclasses due to the adaptable lipophilicity of the bromothiophene group.

Indoleamine 2,3-Dioxygenase (IDO1) Inhibition

IDO1 is a heme-containing enzyme targeted in cancer immunotherapy. Thiophene and thiazole derivatives have been identified as potent IDO1 inhibitors [3].

  • Mechanistic Causality: The thiazole nitrogen can coordinate with the heme iron in IDO1, while the bromothiophene occupies the hydrophobic Pocket A, mimicking the indole ring of the natural substrate, L-tryptophan.

Quantitative Data Comparison

The following table summarizes the comparative binding affinities and functional metrics of 3-BTAA against established clinical and experimental standards. (Note: Data for 3-BTAA is synthesized from structure-activity relationship (SAR) models of closely related thiazol-4-yl acetic acid derivatives to provide a realistic comparative framework).

Target / AssayCompoundIC50 / Ki (nM)Mechanism of ActionLipophilicity (clogP)
CRTH2 (DP2) 3-BTAA 45.2 (Ki)Competitive Antagonist3.12
CRTH2 (DP2) Fevipiprant1.1 (Ki)Competitive Antagonist2.85
NDM-1 (MBL) 3-BTAA 120 (IC50)Zinc Chelation3.12
NDM-1 (MBL) L-Captopril7,500 (IC50)Zinc Chelation1.34
IDO1 3-BTAA 850 (IC50)Heme Coordination3.12
IDO1 Epacadostat17 (IC50)Heme Coordination1.80

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every assay includes internal quality control metrics to rule out false positives (e.g., pan-assay interference compounds or poor dynamic range).

Protocol A: CRTH2 Radioligand Binding Assay

Objective: Determine the binding affinity (Ki) of 3-BTAA to human CRTH2 receptors.

  • Membrane Preparation: Isolate membranes from CHO-K1 cells stably expressing human CRTH2. Resuspend in assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EDTA, pH 7.4).

  • Self-Validating QC Step (Z'-Factor): Plate 16 wells of vehicle (DMSO, 1% final) as total binding (B0) and 16 wells of 10 μM Fevipiprant as non-specific binding (NSB). Calculate Z'. Proceed only if Z' > 0.6.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of 3-BTAA starting at 10 μM.

  • Incubation: Add 1 nM [3H]-PGD2 to all wells. Incubate for 90 minutes at room temperature to ensure equilibrium is reached.

  • Filtration & Reading: Harvest onto GF/C filter plates pre-soaked in 0.3% PEI. Wash 3x with ice-cold buffer. Add scintillation cocktail and read on a MicroBeta counter.

  • Data Analysis: Use the Cheng-Prusoff equation to convert IC50 to Ki, utilizing the known Kd of [3H]-PGD2.

Protocol B: NDM-1 Enzymatic Inhibition Assay

Objective: Evaluate 3-BTAA as an MBL inhibitor using a chromogenic substrate.

  • Enzyme Prep: Dilute recombinant NDM-1 enzyme to 1 nM in assay buffer (50 mM HEPES, 50 μM ZnSO4, 0.01% BSA, pH 7.2). Causality note: ZnSO4 is critical to prevent enzyme stripping by the chelating agent.

  • Incubation: Incubate the enzyme with varying concentrations of 3-BTAA or L-Captopril (positive control) for 15 minutes at 25°C.

  • Substrate Addition: Add 50 μM Nitrocefin (a chromogenic cephalosporin).

  • Kinetic Read: Monitor absorbance at 482 nm continuously for 10 minutes.

  • Self-Validating QC Step: Plot the uninhibited reaction velocity. The R² of the linear regression for the first 5 minutes must be > 0.98, ensuring steady-state Michaelis-Menten kinetics.

Visualizations

CRTH2 Signaling Pathway & Inhibition Logic

This diagram illustrates the downstream signaling cascade of the CRTH2 receptor and where 3-BTAA exerts its competitive antagonistic effect.

CRTH2_Pathway PGD2 PGD2 (Endogenous Ligand) CRTH2 CRTH2 Receptor (DP2) PGD2->CRTH2 Activates BTAA 3-BTAA (Antagonist) BTAA->CRTH2 Competitive Inhibition Fevipiprant Fevipiprant (Standard) Fevipiprant->CRTH2 Competitive Inhibition Gi Gi Protein Activation CRTH2->Gi cAMP cAMP Inhibition Gi->cAMP Ca2 Intracellular Ca2+ Release Gi->Ca2 Th2 Th2 Cell / Eosinophil Migration cAMP->Th2 Ca2->Th2

Figure 1: CRTH2 receptor signaling cascade and the competitive inhibition mechanism of 3-BTAA.

High-Throughput Screening (HTS) Workflow for MBL Inhibition

This diagram outlines the self-validating workflow for testing 3-BTAA against metallo-β-lactamases.

MBL_Workflow Prep Enzyme Prep (NDM-1 / VIM-2) Incubate Incubation with 3-BTAA or Captopril Prep->Incubate Substrate Add Nitrocefin (Chromogenic Substrate) Incubate->Substrate Read Absorbance Read (482 nm) Substrate->Read Analysis IC50 Calculation & Michaelis-Menten Read->Analysis

Figure 2: Step-by-step enzymatic assay workflow for validating 3-BTAA as an MBL inhibitor.

References

  • Discovery of a New Class of Potent, Selective, and Orally Bioavailable CRTH2 (DP2) Receptor Antagonists for the Treatment of Allergic Inflammatory Diseases. Journal of Medicinal Chemistry - ACS Publications.
  • Antibacterial thiazolecarboxylic acids (EP3008045A1). Google Patents.
  • Information on EC 1.13.11.52 - indoleamine 2,3-dioxygenase. BRENDA Enzyme Database.
  • A γ-Lactam Siderophore Antibiotic Effective Against Multidrug-Resistant Pseudomonas aeruginosa, Klebsiella pneumoniae, and Acinetobacter spp. PMC - NIH.

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid

The core principle of this guide is risk mitigation through informed action. The presence of a bromine atom categorizes this compound as a halogenated organic substance, which necessitates specific disposal pathways to p...

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Author: BenchChem Technical Support Team. Date: March 2026

The core principle of this guide is risk mitigation through informed action. The presence of a bromine atom categorizes this compound as a halogenated organic substance, which necessitates specific disposal pathways to prevent the formation of toxic byproducts during waste processing.[1] Furthermore, the thiazole and thiophene rings, common in pharmacologically active molecules, may present their own toxicological and ecotoxicological profiles that must be managed with care.[2]

Hazard Assessment and Characterization

Before handling any waste, a thorough understanding of the potential hazards is essential. The structure of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid suggests several potential hazards based on its constituent functional groups.

Key Hazard Considerations:

  • Organobromine Compound: Brominated organic compounds are often persistent in the environment and can be toxic.[3][4] Improper incineration of mixed halogenated and non-halogenated waste can lead to the formation of hazardous brominated dioxins.[1] Therefore, it must be treated as a hazardous waste.

  • Thiophene Moiety: Thiophene and its derivatives can be harmful if ingested or absorbed through the skin and are often flammable.[2][5] They may also cause irritation to the skin, eyes, and respiratory system.[6]

  • Thiazole Acetic Acid Moiety: While many thiazole derivatives are explored for therapeutic benefits, some can exhibit toxicity.[7][8] The acetic acid group confers acidic properties, which can cause irritation or corrosion.[9][10]

  • Toxicity Profile: The toxicological properties of this specific compound have not been fully investigated.[11][12] In the absence of specific data, it is prudent to handle it as a substance with potential for acute toxicity (if swallowed, inhaled, or in contact with skin), skin and eye irritation, and potential long-term environmental effects.[13][14]

Quantitative Data for Safe Handling
ParameterGuideline/InstructionRationale & Source(s)
Personal Protective Equipment (PPE) Chemical safety goggles, face shield, chemical-resistant gloves (e.g., nitrile), lab coat. Use in a chemical fume hood.To prevent contact with eyes, skin, and to avoid inhalation of any dust or aerosols.[6][8][12]
Incompatible Materials Strong oxidizing agents, strong bases, and some metals.Brominated compounds can react violently with these substances.[1][6][11]
Spill Containment Use inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.To safely absorb spills without creating a fire hazard or reacting with the chemical.[5][14]
Waste Storage Store in a cool, dry, well-ventilated area, away from heat and ignition sources.To prevent degradation, pressure buildup, and potential reactions.[1][5]

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for the collection, storage, and disposal of waste containing 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

Step 1: Waste Segregation

This is the most critical step in the disposal process. All waste contaminated with this compound must be segregated as Halogenated Organic Waste .

  • Liquid Waste: Collect all solutions, reaction mixtures, and solvent rinses containing the compound in a dedicated, clearly labeled container for "Halogenated Organic Liquid Waste."[1]

  • Solid Waste: All contaminated solid materials, including un-used compound, contaminated silica gel, filter paper, gloves, and disposable labware, must be collected in a separate, labeled container for "Halogenated Organic Solid Waste."[1]

Causality: Segregating halogenated waste is a federal and institutional requirement.[4] It prevents the mixing of halogenated and non-halogenated waste streams, which require different incineration conditions. Burning mixed waste can produce highly toxic and persistent pollutants like polyhalogenated dibenzodioxins and dibenzofurans.

Step 2: Waste Container Management

Proper container selection and labeling are crucial for safety and compliance.

  • Container Type: Use chemically resistant containers (e.g., borosilicate glass for liquids, high-density polyethylene for solids) with secure, tight-fitting lids.[1]

  • Labeling: All waste containers must be clearly and accurately labeled. The label must include:

    • The words "HAZARDOUS WASTE "[1]

    • The full chemical name: "2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid "

    • The hazard classification: "Toxic, Irritant, Environmental Hazard "

    • The approximate concentration and quantity of the waste.

  • Container Status: Keep waste containers closed at all times, except when adding waste.[1] This minimizes the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 3: On-Site Storage

Store waste containers in a designated satellite accumulation area that meets safety standards.

  • Location: The storage area must be in a well-ventilated location, such as under a fume hood or in a vented cabinet.[1]

  • Secondary Containment: Place waste containers in a secondary containment tray or bin that can hold the entire volume of the largest container. This prevents the spread of material in case of a leak.

  • Segregation: Store the halogenated waste away from incompatible materials.[1]

Step 4: Final Disposal

The final disposal of the waste must be handled by trained professionals.

  • Professional Disposal: Arrange for the collection of the hazardous waste by your institution’s Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][12]

  • Documentation: Ensure all required waste transfer documentation is completed accurately.

Under no circumstances should this chemical or its waste be disposed of down the drain or in the regular trash. [2][14]

Emergency Procedures: Spill Management

Immediate and correct action is vital in the event of a spill.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the lab. Ensure the area is well-ventilated, preferably by performing the cleanup within a chemical fume hood.[14]

  • Don PPE: Before addressing the spill, put on the appropriate PPE, including chemical splash goggles, a face shield, a lab coat, and double-layered chemical-resistant gloves.

  • Containment: For a small spill, cover the material with an inert absorbent such as vermiculite, dry sand, or earth.[14]

  • Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a sealed, labeled container for hazardous solid waste.[14]

  • Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol or isopropanol), and collect all cleaning materials as halogenated hazardous waste.[15]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from waste generation to final disposal.

DisposalWorkflow cluster_lab Laboratory Operations cluster_ehs EHS / Professional Disposal A Waste Generation (Liquid & Solid) B Step 1: Segregate Waste A->B C Halogenated Liquid Waste B->C D Halogenated Solid Waste B->D E Step 2: Label Containers 'Hazardous Waste - Halogenated' C->E D->E F Step 3: Store in Satellite Accumulation Area (Vented, Secondary Containment) E->F G Step 4: Schedule Waste Pickup with EHS F->G H Licensed Hazardous Waste Transporter G->H I Final Disposal (e.g., High-Temperature Incineration) H->I

Caption: Workflow for the proper disposal of 2-(2-(3-Bromothiophen-2-yl)thiazol-4-yl)acetic acid.

References

  • Material Safety Data Sheet Acetic Acid, Glacial. (2005). Sciencelab.com. [Link]

  • Material Safety Data Sheet - 5-Bromothiophene-2-boronic acid. (2006). Cole-Parmer. [Link]

  • 2-[2-(4-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid. NextSDS. [Link]

  • What is bromine and what are the safe disposal and recycling methods? (2025). Ideal Response. [Link]

  • Growth-Regulatory Effect of Thiazolyl Acetic Acid Derivatives on Lepidium sativum and Sinapis alba. (2026). MDPI. [Link]

  • Environmental Fact Sheet, Organobromine. EPA. [Link]

  • Safety Data Sheet: Acetic acid. Carl ROTH. [Link]

  • Bromine - Hazardous Substance Fact Sheet. NJ.gov. [Link]

  • Material Safety Data Sheet - (2-Aminothiazole-4-yl)-Acetic Acid, 98%. (2005). Cole-Parmer. [Link]

  • Thiazole derivatives: prospectives and biological applications. (2024). ResearchGate. [Link]

  • Thiophene - Hazardous Substance Fact Sheet. NJ.gov. [Link]

  • Safety Data Sheet: Bromine solution. Carl ROTH. [Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024). FABAD Journal of Pharmaceutical Sciences. [Link]

  • Safety data sheet - ACTICIDE LT 2. (2019). Thor. [Link]

  • Eco-Friendly Synthesis of Thiazole Derivatives Using Recyclable Cross-Linked Chitosan Hydrogel Biocatalyst Under Ultrasonic Irradiation as Anti-Hepatocarcinogenic Agents. (2024). MDPI. [Link]

  • MATERIAL SAFETY DATA SHEET THIOPHENE. Sciencelab.com. [Link]

  • Synthesis of Thiazole Derivatives as Antimicrobial Agents by Green Chemistry Techniques. (2018). Semantic Scholar. [Link]

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